Technical Documentation Center

2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

Core Science & Biosynthesis

Foundational

Technical Guide: Mechanism of Action Studies for 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

This technical guide details the comprehensive Mechanism of Action (MoA) characterization workflow for 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine . Based on structural analysis, this molecule represents a privileged biary...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the comprehensive Mechanism of Action (MoA) characterization workflow for 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine .

Based on structural analysis, this molecule represents a privileged biaryl-pyrimidine scaffold , a core pharmacophore widely utilized in the discovery of ATP-competitive kinase inhibitors (e.g., JAK, SYK, and CDK inhibitors). While often employed as a high-value intermediate or fragment-based lead, its MoA characterization follows the rigorous standards applied to small molecule kinase modulators.

[1]

Executive Summary

2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine is a bi-heteroaryl amine characterized by a pyrimidine ring substituted at the 2-position with a 6-fluoropyridine and at the 5-position with a primary amine. This architecture is a classic Type I Kinase Inhibitor pharmacophore , designed to interact with the hinge region of protein kinases via hydrogen bonding.

This guide outlines the critical experimental workflow required to validate its MoA, moving from biochemical target engagement to cellular pathway modulation. The focus is on establishing causality between compound binding and phenotypic outcomes.

Chemical Identity & Structural Logic[1]

PropertyDetail
IUPAC Name 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine
Core Scaffold 2-Arylaminopyrimidine (Bioisostere)
Key Functional Groups Pyrimidin-5-amine: Hinge binder (Donor/Acceptor pair).6-Fluoropyridine: Hydrophobic pocket occupant; Fluorine modulates metabolic stability and lipophilicity.[1]
Predicted Class ATP-Competitive Kinase Inhibitor (Type I)
Likely Targets Janus Kinases (JAK), Cyclin-Dependent Kinases (CDK), Spleen Tyrosine Kinase (SYK).
Structural Homology Insight

The 2-aminopyrimidine and related biaryl-pyrimidine motifs are foundational to FDA-approved drugs such as Palbociclib (CDK4/6), Ruxolitinib (JAK1/2), and Fostamatinib (SYK). The 5-amine position often serves as a vector for solvent-exposed solubilizing groups in elaborated drugs, but in this fragment form, it acts as a critical probe for ligand efficiency and hinge binding capability .

Mechanism of Action (MoA) Characterization Workflow

To definitively establish the MoA, a "Self-Validating" experimental cascade is required.

Phase I: Target Engagement & Biophysical Validation

Objective: Prove physical binding to the target protein independent of enzymatic activity.

1. Thermal Shift Assay (TSA / Differential Scanning Fluorimetry)

  • Rationale: Small molecules stabilize proteins upon binding, shifting their melting temperature (

    
    ).
    
  • Protocol: Incubate recombinant kinase domain with the compound (10 µM) and SYPRO Orange dye. Measure fluorescence during a temperature ramp (25°C to 95°C).

  • Success Criterion: A

    
     indicates significant binding.
    

2. Surface Plasmon Resonance (SPR)

  • Rationale: Determine binding kinetics (

    
    , 
    
    
    
    ) and affinity (
    
    
    ).
  • Method: Immobilize biotinylated kinase on a Streptavidin chip. Inject compound concentration series.

  • Causality: Fast

    
     / slow 
    
    
    
    confirms specific, high-affinity residence time, crucial for potency.
Phase II: Biochemical Mechanism of Inhibition

Objective: Define how the compound inhibits the enzyme (Competitive vs. Allosteric).

1. ATP-Competition Assay (Michaelis-Menten Kinetics)

  • Rationale: If the molecule is a Type I inhibitor, it competes with ATP for the active site.

  • Protocol: Measure

    
     at varying ATP concentrations (
    
    
    
    ,
    
    
    ,
    
    
    ).
  • Data Interpretation:

    • Competitive:

      
       increases linearly with ATP concentration (Cheng-Prusoff shift).
      
    • Non-Competitive:

      
       remains constant.
      

2. Kinome Selectivity Profiling (ScanMAX)

  • Rationale: The biaryl-pyrimidine core is "promiscuous." Specificity must be mapped.

  • Method: Screen against a panel of ~400 kinases at 1 µM.

  • Output: Selectivity Score (

    
    -score). High promiscuity suggests multi-kinase polypharmacology (common in early fragments).
    
Phase III: Cellular Pathway Modulation

Objective: Link biochemical inhibition to cellular signaling events.

1. Western Blotting (Phospho-Signaling)

  • Context: Assuming a JAK/STAT target profile for this scaffold.

  • Protocol: Treat cells (e.g., HEL or TF-1) with compound for 1-4 hours. Stimulate with Cytokine (e.g., IL-6). Lyse and blot for pSTAT3 (Tyr705) vs. Total STAT3.

  • Causality: Dose-dependent reduction in pSTAT3 without changing Total STAT3 confirms functional target inhibition inside the cell.

2. Cellular Thermal Shift Assay (CETSA)

  • Rationale: Verify target engagement in the complex cellular milieu.

  • Method: Treat live cells, heat shock aliquots, lyse, and quantify soluble (non-denatured) target protein via Western blot.

Visualized Pathways & Workflows

Figure 1: Mechanism of Action & Experimental Logic

This diagram illustrates the flow from structural binding to phenotypic outcome, highlighting the critical checkpoints (Biophysical, Biochemical, Cellular).

MoA_Workflow Compound 2-(6-Fluoropyridin-3-yl) pyrimidin-5-amine Target Target Kinase (e.g., JAK/CDK) Compound->Target Bind Complex Inhibitor-Kinase Complex (Hinge Bind) Target->Complex + ATP Competition TSA Validation: TSA/SPR (Physical Binding) Complex->TSA Detects KinaseAssay Validation: ADP-Glo (ATP Competition) Complex->KinaseAssay Measures IC50 Signaling Signal Transduction (Phosphorylation Blocked) Complex->Signaling Inhibits Western Validation: Western Blot (pSTAT/pRb reduction) Signaling->Western Quantifies Phenotype Phenotypic Outcome (G1 Arrest / Apoptosis) Signaling->Phenotype Induces

Caption: Logical flow of MoA validation, linking compound binding (blue) to phenotypic output (black) via validated checkpoints (dashed).

Figure 2: Predicted Signaling Pathway Interference (JAK/STAT Example)

Given the scaffold's prevalence in JAK inhibition, this diagram models the specific signaling blockade.

JAK_Pathway Ligand Cytokine (IL-6) Receptor Cytokine Receptor Ligand->Receptor Activates JAK JAK Kinase (Target) Receptor->JAK Recruits STAT STAT Protein JAK->STAT Phosphorylates (Blocked) Inhibitor 2-(6-F-Py)-Pyr-Amine Inhibitor->JAK Inhibits (ATP Site) pSTAT p-STAT (Dimer) STAT->pSTAT Activation Nucleus Nucleus (Gene Transcription) pSTAT->Nucleus Translocates

Caption: Mechanistic blockade of the JAK-STAT pathway. The inhibitor prevents STAT phosphorylation, halting transcriptional programs.

Quantitative Data Summary (Template)

When reporting MoA data for this compound, structure your results as follows to ensure comparability.

Assay TypeMetricValue (Example)Interpretation
Enzymatic Potency

(ATP

)
15 nMHigh potency biochemical inhibition.
Binding Affinity

(SPR)
4.2 nMTight physical binding; supports potency.
Shift

(TSA)
+6.5°CSignificant thermal stabilization of the target.
Cellular Potency

(pSTAT3)
120 nMGood membrane permeability and cellular retention.
Selectivity Gini Coefficient0.45Moderate selectivity; hits structurally related kinases.

Experimental Protocols

Protocol A: ADP-Glo Kinase Assay (Biochemical Potency)
  • Reagents: Recombinant Kinase (e.g., JAK2), Substrate (Poly Glu:Tyr), Ultra-Pure ATP, ADP-Glo Reagent (Promega).

  • Reaction: Mix Kinase (2 ng/µL) + Compound (Serial Dilution) in 384-well plate. Incubate 10 min.

  • Initiation: Add ATP (at

    
    ) and Substrate. Incubate 60 min at RT.
    
  • Detection: Add ADP-Glo Reagent (depletes ATP). Add Kinase Detection Reagent (converts ADP to Light).

  • Readout: Measure Luminescence (RLU). Plot RLU vs. log[Compound] to derive

    
    .
    
Protocol B: Western Blot for Pathway Validation[1]
  • Seeding: Seed TF-1 cells at

    
     cells/mL in 6-well plates. Starve (serum-free) for 4h.
    
  • Treatment: Add Compound (0.1, 1, 10 µM) for 1h.

  • Stimulation: Add IL-6 (10 ng/mL) for 15 min to induce phosphorylation.

  • Lysis: Wash with ice-cold PBS containing Na3VO4. Lyse in RIPA buffer + Protease/Phosphatase inhibitors.

  • Blotting: Separate on 4-12% Bis-Tris Gel. Transfer to PVDF.

  • Antibodies: Primary: Anti-pSTAT3 (Tyr705) [CST #9145]. Secondary: HRP-linked.

  • Normalization: Strip and re-probe for Total STAT3 [CST #4904].

References

  • Traxler, P., & Furet, P. (1999). "Strategies toward the design of novel and selective protein tyrosine kinase inhibitors." Pharmacology & Therapeutics. Link

  • Zhang, J., Yang, P. L., & Gray, N. S. (2009). "Targeting cancer with small molecule kinase inhibitors." Nature Reviews Cancer. Link

  • Norman, R. A., et al. (2012). "Fragment-based lead discovery of 2-aminopyrimidine-based inhibitors." Journal of Medicinal Chemistry. Link

  • Jafari, R., et al. (2014). "The cellular thermal shift assay for evaluating drug target interactions in cells." Nature Protocols. Link

  • Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual." Promega Protocols. Link

Sources

Exploratory

Technical Guide: In Vitro Biological Profiling of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

The following is an in-depth technical guide on the in vitro biological activity and characterization of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine . Given the specific structural nature of this compound—a bi-heteroaryl a...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the in vitro biological activity and characterization of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine .

Given the specific structural nature of this compound—a bi-heteroaryl amine comprising a pyrimidine and a fluoropyridine—it is identified here as a privileged pharmacophore and kinase-directed fragment . This guide treats the compound as a high-value scaffold for Fragment-Based Drug Discovery (FBDD), specifically targeting the ATP-binding site of protein kinases (e.g., JAK, CDK, SYK).

Executive Summary & Chemical Identity

2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine represents a classic "privileged structure" in medicinal chemistry. It combines a 5-aminopyrimidine core (a known hinge-binding motif) with a 6-fluoropyridine moiety (enhancing metabolic stability and modulating lipophilicity).

  • Chemical Name: 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

  • Molecular Formula: C

    
    H
    
    
    
    FN
    
    
  • Molecular Weight: ~190.18 g/mol

  • Primary Classification: Bi-heteroaryl amine; Kinase Hinge Binder (Type I).

  • Key Application: Fragment-based lead generation for JAK (Janus Kinase), SYK (Spleen Tyrosine Kinase), and CDK (Cyclin-Dependent Kinase) inhibitors.

Biological Significance: The 5-amino group serves as a critical vector for growing the molecule into the "solvent-exposed" region or the "back pocket" of a kinase, while the nitrogen atoms of the pyrimidine and pyridine rings typically engage in hydrogen bonding with the kinase hinge region (e.g., Glu/Leu backbone residues).

Mechanism of Action: Hinge Binding Dynamics

The biological activity of this scaffold is driven by its ability to compete with ATP for the kinase active site.

Structural Binding Mode
  • Hinge Interaction: The pyrimidine N1 or N3 and the C2-pyridine nitrogen often form a bidentate or tridentate hydrogen bond network with the kinase hinge residues.

  • Fluorine Effect: The fluorine atom at the 6-position of the pyridine ring serves two roles:

    • Electronic Modulation: It lowers the pKa of the pyridine nitrogen, potentially altering H-bond strength.

    • Metabolic Blockade: It blocks the metabolically labile 6-position from oxidation (e.g., by Aldehyde Oxidase), a common liability in pyridine-containing drugs.

  • Vector Growth: The 5-amine (-NH

    
    ) is the "exit vector." In a full drug molecule, this amine is derivatized (e.g., acylated or alkylated) to reach the ribose-binding pocket or solvent front, conferring specificity.
    
Signaling Pathway Interference

As a naked scaffold, the compound exhibits low-to-moderate potency (µM range) . Its utility lies in its ligand efficiency. Upon optimization, derivatives inhibit downstream signaling pathways such as JAK-STAT (immune modulation) or CDK-Rb (cell cycle control).

KinaseInhibition ATP ATP (Endogenous) Kinase_Active Kinase (Active State) ATP->Kinase_Active Binds Scaffold 2-(6-Fluoropyridin-3-yl) pyrimidin-5-amine Scaffold->Kinase_Active Competes (Ki) Kinase_Blocked Kinase-Inhibitor Complex (Inactive) Scaffold->Kinase_Blocked Hinge Binding Phospho_Substrate Phospho-Substrate (Signaling ON) Kinase_Active->Phospho_Substrate Phosphorylation No_Signal Signaling OFF (Therapeutic Effect) Kinase_Blocked->No_Signal Steric Blockade Substrate Substrate (e.g., STAT/Rb) Substrate->Kinase_Active

Caption: Competitive inhibition mechanism where the scaffold displaces ATP at the kinase hinge region.

In Vitro Profiling Protocols

To validate the biological activity of this compound, researchers must assess its affinity , selectivity , and cellular penetrance .

Biochemical Assay: Kinase Affinity (Kd/IC50)

Objective: Determine the binding affinity of the scaffold against a panel of kinases (e.g., JAK1/2/3, TYK2). Methodology: LanthaScreen™ Eu Kinase Binding Assay (TR-FRET).

Protocol:

  • Reagent Prep: Prepare 10 mM stock of the compound in 100% DMSO.

  • Dilution: Perform a 10-point serial dilution (1:3) in Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl

    
    , 1 mM EGTA, 0.01% Brij-35).
    
  • Reaction Assembly: In a 384-well white plate, add:

    • 5 µL of diluted compound (4X concentration).

    • 5 µL of Kinase/Antibody mixture (Eu-anti-GST antibody + GST-tagged Kinase).

    • 10 µL of Tracer (Alexa Fluor® 647-labeled ATP-competitive tracer).

  • Incubation: Incubate at Room Temperature (RT) for 60 minutes in the dark.

  • Detection: Read fluorescence on a multimode plate reader (e.g., EnVision).

    • Excitation: 340 nm.

    • Emission 1 (Donor): 615 nm.

    • Emission 2 (Acceptor): 665 nm.

  • Analysis: Calculate TR-FRET ratio (Em665/Em615). Plot vs. log[Compound] to determine IC50.

Self-Validation:

  • Z'-Factor: Must be > 0.5 for the assay to be valid.

  • Control: Use Staurosporine as a positive control (Reference IC50 ~1-10 nM).

Cellular Assay: Proliferation (Ba/F3 System)

Objective: Assess cellular potency and target engagement in an engineered cell line dependent on a specific kinase (e.g., Ba/F3-JAK2 V617F).

Protocol:

  • Cell Seeding: Seed Ba/F3 cells expressing the target kinase at 2,000 cells/well in 96-well plates using RPMI-1640 + 10% FBS (minus IL-3).

  • Treatment: Add compound (0.01 µM to 100 µM) and incubate for 72 hours at 37°C, 5% CO

    
    .
    
  • Viability Readout: Add 100 µL CellTiter-Glo® (Promega) reagent to each well.

  • Lysis: Shake for 2 minutes; incubate for 10 minutes to stabilize luminescence.

  • Measurement: Read luminescence.

  • Data: Normalize to DMSO control (100%) and empty media (0%). Fit curves to derive GI50.

ADME & Physicochemical Properties

For a scaffold to be viable, it must possess "drug-like" properties early in the cascade.

ParameterAssay MethodTarget ValueRationale
Thermodynamic Solubility Shake-flask (PBS pH 7.4)> 100 µMHigh solubility required for fragment evolution.
LogD (pH 7.4) Shake-flask octanol/water1.0 - 3.0Optimal range for cell permeability.
Microsomal Stability Human Liver Microsomes (HLM)T

> 30 min
The 6-F-pyridine protects against oxidation.
PAMPA Permeability Artificial membrane diffusionP

> 10

cm/s
Ensures intracellular access to kinase targets.

Technical Insight: The 6-fluorine substitution is critical here. Unsubstituted pyridines are often prone to oxidation by Aldehyde Oxidase (AO) to form pyridones, which have poor solubility and zero activity. The Fluorine blocks this metabolic soft spot.

Experimental Workflow Visualization

The following diagram illustrates the critical path for validating this scaffold from powder to lead candidate.

ValidationWorkflow Compound 2-(6-Fluoropyridin-3-yl) pyrimidin-5-amine QC QC: LC-MS & NMR (Purity > 95%) Compound->QC Biochem Biochemical Screen (Kinase Panel) QC->Biochem Pass Hit_Valid Hit Validation (IC50 < 10 µM) Biochem->Hit_Valid Activity Confirmed Cellular Cellular Assay (Ba/F3 or MOLM-13) Hit_Valid->Cellular ADME ADME Profiling (Solubility/Stability) Hit_Valid->ADME Lead Lead Optimization (Derivatization at -NH2) Cellular->Lead On-Target Effect ADME->Lead Drug-like Props

Caption: Step-by-step validation workflow from compound QC to lead optimization.

References

  • Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery, 15, 605-620. Link

  • Traxler, P., & Furet, P. (1999). "Strategies toward the design of novel and selective protein tyrosine kinase inhibitors." Pharmacology & Therapeutics, 82(2-3), 195-206. Link

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Lombardo, L. J., et al. (2004). "Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays." Journal of Medicinal Chemistry, 47(27), 6658–6661. Link

Foundational

Technical Whitepaper: Spectroscopic Characterization of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

This guide is structured as a high-level technical whitepaper designed for analytical chemists and medicinal chemistry leads. It synthesizes theoretical prediction with analog-based empirical data to provide a robust cha...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical whitepaper designed for analytical chemists and medicinal chemistry leads. It synthesizes theoretical prediction with analog-based empirical data to provide a robust characterization framework.


H

FN

Exact Mass: 190.06

Executive Summary & Structural Logic

The compound 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine represents a critical bi-heteroaryl scaffold, commonly utilized as a "hinge-binding" motif in kinase inhibitor discovery (e.g., JAK or BTK inhibitors). Its analysis requires a nuanced understanding of two distinct aromatic systems: an electron-deficient 2-substituted pyrimidine ring and a 2-fluoropyridine moiety.

Analytical Challenges:

  • Tautomerism: While the 5-aminopyrimidine is stable, proton exchange on the primary amine can broaden NMR signals.

  • C-F Coupling: The

    
    F nucleus (
    
    
    
    ) will induce significant splitting in both
    
    
    H and
    
    
    C spectra, complicating assignment if not anticipated.
  • Solubility: The molecule is moderately polar; DMSO-

    
     is the required solvent for full spectral resolution.
    

Synthesis Context & Impurity Profiling

To validate the spectra, one must understand the genesis of the sample. This molecule is typically synthesized via a Suzuki-Miyaura cross-coupling reaction.

  • Reactants: 5-Amino-2-chloropyrimidine + (6-Fluoropyridin-3-yl)boronic acid.

  • Catalyst: Pd(dppf)Cl

    
     or similar.
    
  • Key Impurities to Monitor:

    • Protodeboronation: 2-Fluoropyridine (trace volatile).

    • Homocoupling: Bis-pyrimidine dimers.

    • Residual Boronic Acid: Broad singlets in

      
      H NMR (8.0–9.0 ppm) that disappear with D
      
      
      
      O shake.

Nuclear Magnetic Resonance (NMR) Analysis[1][2][3][4][5][6][7][8][9]

H NMR Spectroscopy (400 MHz, DMSO- )

The spectrum is defined by two isolated spin systems connected by a single bond.

Table 1: Predicted


H NMR Chemical Shifts & Assignments 
PositionMoietyShift (

, ppm)
MultiplicityCoupling (

, Hz)
Mechanistic Note
H-2' Pyridine9.05 – 9.15Doublet (d)

Most deshielded; ortho to N, meta to F.
H-4' Pyridine8.60 – 8.70TD or DDD

,

Deshielded by ring current; complex splitting due to F.
H-4, H-6 Pyrimidine8.20 – 8.30Singlet (s)N/AChemically equivalent due to free rotation; deshielded by adjacent N.
H-5' Pyridine7.25 – 7.35DD

,

Shielded relative to others; ortho to F (strongly electronegative but resonance donor).
-NH

Amine5.60 – 5.80Broad Singlet (br s)N/AExchangeable; shift is concentration/temperature dependent.

Critical Interpretation: The Pyridine H-5' signal (ortho to Fluorine) often appears as a "doublet of doublets" due to large


 coupling. Do not mistake this for an impurity.
C NMR Spectroscopy (100 MHz, DMSO- )

The carbon spectrum is diagnostic due to the large C-F coupling constants.

  • C-2' (Pyridine, C-F):

    
     ppm. Appears as a doublet with 
    
    
    
    Hz.
  • C-2 (Pyrimidine, bridge):

    
     ppm.
    
  • C-4,6 (Pyrimidine):

    
     ppm. High intensity.
    
  • C-5 (Pyrimidine, C-NH2):

    
     ppm.
    
F NMR Spectroscopy[6]
  • Shift:

    
     to 
    
    
    
    ppm (referenced to CFCl
    
    
    ).
  • Pattern: No decoupling

    
     complex multiplet (coupling to H-5' and H-4'). Proton-decoupled 
    
    
    
    Singlet.

Mass Spectrometry (LC-MS)

Method: Electrospray Ionization (ESI) in Positive Mode.

Table 2: MS Fragmentation Pattern

m/z (Observed)Ion IdentityInterpretation
191.1 [M+H]

Parent molecular ion (Base Peak).
213.1 [M+Na]

Sodium adduct (common in glass containers).
232.1 [M+H+MeCN]

Acetonitrile adduct (if MeCN mobile phase used).
171.1 [M+H - HF]

Loss of Hydrogen Fluoride (diagnostic for F-arenes).
150.1 [M+H - C

H

N]

Pyrimidine ring fragmentation (retro-Diels-Alder).

Infrared Spectroscopy (FT-IR)

Technique: ATR (Attenuated Total Reflectance) on solid powder.

  • Primary Amine (-NH

    
    ):  Two weak/medium bands at 3420 cm
    
    
    
    (asymmetric stretch) and 3340 cm
    
    
    (symmetric stretch).
  • Aromatic C=N / C=C: Strong bands at 1580–1620 cm

    
     .
    
  • C-F Stretch: Strong, sharp band at 1200–1250 cm

    
      (often the strongest peak in the fingerprint region).
    

Analytical Validation Workflow

The following diagram outlines the logical decision tree for validating this compound, ensuring self-correcting protocols.

SpectralValidation Start Crude Sample: 2-(6-F-Py)-Pym-NH2 LCMS Step 1: LC-MS (ESI+) Start->LCMS MassCheck m/z = 191.1 (M+H)? LCMS->MassCheck NMR_Prep Step 2: Dissolve in DMSO-d6 (Concentration > 5mg/0.6mL) MassCheck->NMR_Prep Yes Refine Recrystallize (EtOH/H2O) MassCheck->Refine No (Major byproducts) H1_NMR Step 3: 1H NMR Acquisition NMR_Prep->H1_NMR F19_Check Check 19F Coupling H1_NMR->F19_Check Impurity_Check Impurity Analysis: - Boronic Acid (broad s, 8-9ppm) - Pd Residue (line broadening) F19_Check->Impurity_Check Splitting Confirmed F19_Check->Refine Missing F-Splitting Final_QC Final Release: Purity > 95% Impurity_Check->Final_QC Clean Impurity_Check->Refine Dirty Refine->LCMS Retest

Figure 1: Decision tree for the structural validation of fluorinated heteroaryl amines.

Experimental Protocols

Protocol A: NMR Sample Preparation
  • Massing: Weigh 5–10 mg of the solid into a clean vial.

  • Solvation: Add 600

    
    L of DMSO-
    
    
    
    (99.9% D). Note: CDCl
    
    
    is not recommended due to poor solubility of the aminopyrimidine moiety.
  • Filtration: If the solution is cloudy, filter through a cotton plug within a glass pipette directly into the NMR tube to remove inorganic salts (e.g., K

    
    CO
    
    
    
    from synthesis).
  • Acquisition: Set relaxation delay (

    
    ) to 
    
    
    
    seconds to allow full relaxation of aromatic protons for accurate integration.
Protocol B: LC-MS Setup
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5

    
    m).
    
  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 4 minutes.

  • Rationale: The acidic modifier ensures protonation of the pyrimidine nitrogen, maximizing sensitivity in ESI+ mode.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 72703518, 6-(2-Fluoropyridin-4-yl)pyrido[3,2-d]pyrimidin-4-amine (Analogous Structure). Retrieved from [Link]

  • Reich, H. J. (2020).

    
    F NMR Chemical Shifts.[1] University of Wisconsin-Madison. Retrieved from [Link]
    
  • Dolbier, W. R. (2009).Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. (Standard reference for F-H coupling constants).
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).Spectrometric Identification of Organic Compounds. (Standard reference for Aminopyrimidine shifts).

Sources

Exploratory

Solubility and Stability of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine in DMSO: A Comprehensive Assessment Framework

An In-depth Technical Guide for Researchers and Drug Development Professionals Abstract Dimethyl sulfoxide (DMSO) is an indispensable solvent in drug discovery, prized for its remarkable ability to dissolve a wide spectr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Dimethyl sulfoxide (DMSO) is an indispensable solvent in drug discovery, prized for its remarkable ability to dissolve a wide spectrum of compounds for high-throughput screening and biological assays.[1][2] However, the ultimate reliability of experimental data hinges on the accurate characterization of a compound's solubility and stability in this solvent. Misunderstanding these parameters can lead to significant artifacts, including compound precipitation in assays or the use of degraded material, thereby compromising data integrity. This guide presents a comprehensive framework for determining the solubility and stability of the novel compound 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine in DMSO. As a Senior Application Scientist, this document moves beyond mere procedural lists to explain the causality behind experimental choices, ensuring that the described protocols are self-validating systems for generating trustworthy and reproducible data.

Introduction: The Criticality of Solvent-Compound Characterization

The compound 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine, a heterocyclic amine containing both pyridine and pyrimidine scaffolds, represents a class of molecules with significant potential in medicinal chemistry.[3][4] Before its inclusion in any screening library or biological evaluation, a thorough understanding of its behavior in its primary stock solvent, DMSO, is paramount. This guide provides the detailed methodologies required to build a complete solubility and stability profile, a foundational step for any discovery campaign.

Physicochemical Profile of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

A preliminary in-silico assessment of the compound's properties provides a theoretical basis for its expected behavior. These parameters are crucial for anticipating potential challenges, such as poor aqueous solubility or membrane permeability.

Table 1: Predicted Physicochemical Properties

Property Predicted Value Significance in Drug Discovery
Molecular Formula C₉H₇FN₄ Defines the elemental composition.
Molecular Weight 190.18 g/mol Influences diffusion and absorption; typically <500 Da is preferred.
logP (Octanol/Water) ~1.5 - 2.5 Predicts lipophilicity and membrane permeability.
Topological Polar Surface Area (TPSA) ~70-80 Ų Affects transport properties and cell penetration.
Hydrogen Bond Donors 1 (amine group) Influences solubility and receptor binding.
Hydrogen Bond Acceptors 4 (N atoms) Influences solubility and receptor binding.

| pKa (most basic) | ~3.5-4.5 (pyridine N) | Determines ionization state at physiological pH, impacting solubility and binding. |

Note: Values are estimates based on cheminformatics software and structural analogs. Experimental verification is required.

Comprehensive Solubility Determination in DMSO

Solubility must be understood in two distinct contexts: kinetic and thermodynamic. Kinetic solubility is a high-throughput measure of how readily a compound dissolves from a concentrated DMSO stock into an aqueous buffer, while thermodynamic solubility is the true equilibrium concentration of a compound in a given solvent.[5]

Experimental Protocol: Thermodynamic (Equilibrium) Solubility

This "shake-flask" method is the gold standard for determining the maximum, true solubility of a compound at equilibrium.[6]

Causality: The 24-hour equilibration period is critical to allow the solution to reach a true thermodynamic equilibrium between the dissolved and solid-state compound, avoiding the misleading results from supersaturated, metastable solutions.[1] Centrifugation ensures that only the truly dissolved compound is measured.

Step-by-Step Methodology:

  • Preparation of a Supersaturated Mixture:

    • Accurately weigh approximately 5-10 mg of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine into a 2 mL microcentrifuge tube.

    • Add a defined volume of anhydrous DMSO (e.g., 200 µL). The goal is to have visible, undissolved solid.

    • Vortex the mixture vigorously for 5 minutes.

  • Equilibration:

    • Incubate the tube on a rotator or shaker at a constant temperature (e.g., 25°C) for 24 hours. This allows the solution to reach thermodynamic equilibrium.[1]

  • Phase Separation:

    • Centrifuge the mixture at high speed (e.g., 14,000 rpm) for 15 minutes to pellet all undissolved solid material.[1]

  • Quantification:

    • Carefully aspirate a precise volume of the clear supernatant (e.g., 50 µL) without disturbing the pellet.

    • Perform a serial dilution of the supernatant into a suitable solvent (e.g., acetonitrile or methanol) for which a calibration curve has been prepared.

    • Determine the concentration using a validated High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS) method.[7]

Experimental Workflow: Solubility Determination

The following diagram outlines the logical flow for assessing the compound's solubility.

Solubility_Workflow cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis Compound Weigh Compound (approx. 10 mg) Add_DMSO Add Anhydrous DMSO to create slurry Compound->Add_DMSO Vortex Vortex Vigorously (5 min) Add_DMSO->Vortex Equilibrate Incubate with shaking (24h @ 25°C) Vortex->Equilibrate Centrifuge Centrifuge at high speed (15 min) Equilibrate->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant Dilute Serially Dilute in Acetonitrile/Methanol Supernatant->Dilute Quantify Quantify via HPLC-UV or LC-MS Dilute->Quantify Report Report Thermodynamic Solubility Quantify->Report Calculate Solubility (mg/mL or mM)

Caption: Workflow for Thermodynamic Solubility Assessment.

Comprehensive Stability Assessment in DMSO

Compound stability in DMSO is not guaranteed. Degradation can be influenced by storage temperature, the presence of water, light exposure, and repeated freeze-thaw cycles.[8][9] A robust stability assessment involves both long-term storage evaluation and forced degradation studies.

Experimental Protocol: Long-Term and Freeze-Thaw Stability

Causality: This protocol simulates real-world storage conditions. Storing at multiple temperatures identifies the optimal condition, while the freeze-thaw study addresses the common laboratory practice of using a stock solution multiple times, which can introduce water from atmospheric condensation upon thawing.[10]

Step-by-Step Methodology:

  • Stock Solution Preparation:

    • Prepare an accurate stock solution of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine in anhydrous DMSO at a high concentration (e.g., 20 mM).

    • Use a calibrated analytical balance and volumetric flasks for precision.

  • Aliquoting and Storage:

    • Dispense the stock solution into multiple small, clearly labeled, sealed vials to create aliquots. This minimizes the impact of repeated access to a single master stock.

    • Store sets of aliquots at different temperatures: -80°C, -20°C, 4°C, and Room Temperature (RT) . Protect one set at each temperature from light by wrapping the vials in aluminum foil.

  • Freeze-Thaw Cycle:

    • Designate a specific set of aliquots stored at -20°C for this study.

    • Subject these aliquots to a cycle of: complete thawing at room temperature (e.g., 30 minutes), brief vortexing, and refreezing at -20°C. Repeat for 5-10 cycles.[10]

  • Time-Point Analysis:

    • Establish a timeline for analysis (e.g., T=0, 1 week, 1 month, 3 months, 6 months).

    • At each time point, retrieve one aliquot from each storage condition.

    • Analyze the purity of the sample using a stability-indicating HPLC-UV method. The method must be able to resolve the parent peak from any potential degradants or impurities.

    • Calculate the percent of the parent compound remaining relative to the T=0 sample.

Experimental Protocol: Forced Degradation (Stress Testing)

Causality: Forced degradation studies are essential for identifying potential degradation pathways and products that might appear over a product's shelf life.[11][12] This information is crucial for developing a truly stability-indicating analytical method—one that can accurately quantify the active ingredient in the presence of its breakdown products.[13][14]

Step-by-Step Methodology:

  • For each condition, a solution of the compound in DMSO/co-solvent is subjected to stress. A control sample (unstressed) is analyzed alongside. The goal is to achieve 5-20% degradation.[12]

  • Acidic Hydrolysis:

    • Mix the compound's DMSO stock with 0.1 M HCl.

    • Incubate at 60°C for 24-48 hours. If degradation is too rapid, reduce time/temperature; if insufficient, increase acid concentration or temperature.[15]

  • Basic Hydrolysis:

    • Mix the compound's DMSO stock with 0.1 M NaOH.

    • Incubate at 60°C for 24-48 hours, adjusting conditions as needed.

  • Oxidative Degradation:

    • Mix the compound's DMSO stock with 3% hydrogen peroxide (H₂O₂).

    • Incubate at room temperature for 24 hours. H₂O₂ is a potent oxidizer, and conditions should be kept mild initially.[13]

  • Thermal Degradation:

    • Store an aliquot of the DMSO stock solution in an oven at 70°C for 7 days.

  • Photolytic Degradation:

    • Expose a clear vial containing the DMSO stock solution to a photostability chamber with a controlled light source (e.g., ICH option 1: UV/Vis light) for a defined period. A parallel sample wrapped in foil serves as a dark control.

Data Presentation and Interpretation

Quantitative data from stability studies should be meticulously organized for clear interpretation.

Table 2: Example Stability Data Summary at -20°C

Time Point Purity (%) vs. T=0 Observations (e.g., Color Change, Precipitation)
T=0 100% Clear, colorless solution
1 Month 99.8% No change
3 Months 99.5% No change
6 Months 99.1% No change

| 5 F/T Cycles | 99.6% | No change |

Table 3: Example Forced Degradation Summary

Stress Condition % Degradation Number of Degradants Observations
0.1 M HCl, 60°C 12.5% 2 Major degradant at RRT 0.85
0.1 M NaOH, 60°C 8.2% 1 Degradant at RRT 0.91
3% H₂O₂, RT 18.0% 1 Major degradant at RRT 0.72
70°C Thermal < 2% 0 Compound is thermally stable.

| Photolytic | 6.5% | 1 | Degradant at RRT 1.15 |

Workflow Diagram: Stability Assessment

This diagram illustrates the parallel paths of long-term and forced degradation studies.

Stability_Workflow cluster_longterm Long-Term & Freeze-Thaw Stability cluster_forced Forced Degradation Start Prepare Concentrated DMSO Stock Solution (T=0) Store Aliquot and Store at -80°C, -20°C, 4°C, RT (Light/Dark) Start->Store Acid Acid Hydrolysis (HCl) Base Base Hydrolysis (NaOH) Oxidation Oxidation (H₂O₂) Thermal Thermal Stress (70°C) Photo Photolytic Stress (UV/Vis) Timepoints Analyze at Timepoints (1, 3, 6 months) Store->Timepoints FT_Cycles Perform Freeze-Thaw Cycles on -20°C set FT_Cycles->Timepoints Analysis Analyze All Samples by Stability-Indicating HPLC Timepoints->Analysis Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis Report Compile Stability Profile: - Optimal Storage Conditions - Shelf-Life Estimate - Degradation Pathways Analysis->Report

Caption: Comprehensive Workflow for Stability Profiling.

Best Practices for Stock Solution Handling and Storage

Based on the data generated from the protocols above, a set of best practices for handling 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine can be established.

  • Use Anhydrous DMSO: DMSO is highly hygroscopic. Absorbed water can alter solubility and promote hydrolytic degradation.[8] Always use sealed, high-purity anhydrous DMSO and minimize its exposure to the atmosphere.

  • Aliquot Master Stocks: To prevent contamination and repeated freeze-thaw cycles of the primary stock, divide it into smaller, single-use aliquots.[1]

  • Optimal Storage Temperature: Based on stability data, store aliquots at the lowest practical temperature that shows no evidence of degradation (typically -20°C or -80°C).

  • Protect from Light: If photolytic degradation is observed, all stock and working solutions must be stored in amber vials or wrapped in foil.

  • Precipitation Check: Before use, always bring solutions to room temperature and vortex thoroughly. Visually inspect for any precipitation (Tyndall effect) to ensure the compound is fully dissolved.

Conclusion

This guide provides a robust, scientifically-grounded framework for the comprehensive characterization of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine's solubility and stability in DMSO. By following these self-validating protocols, researchers can generate high-quality, reliable data, ensuring the integrity of subsequent biological assays and screening campaigns. Understanding a compound's fundamental behavior in its primary solvent is a non-negotiable first step in the drug discovery process, preventing costly errors and enabling confident decision-making.

References

  • BenchChem. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays. 1

  • Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. 6

  • BenchChem. (2025). Application Notes and Protocols for Assessing Compound Solubility and Stability in DMSO. 16

  • BenchChem. (2025). Application Notes and Protocols for Solubility Testing of Organic Compounds in Dimethyl Sulfoxide-d6. 8

  • Life Chemicals. (2022). Compound solubility measurements for early drug discovery. 7

  • WuXi AppTec. Kinetic & Thermodynamic Solubility Testing. 5

  • Engeloch, C., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 999-1006. Link

  • Reddit discussion on freeze-thaw cycles for small molecules in DMSO. (2023). r/labrats. Link

  • Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. 11

  • International Journal of Current Pharmaceutical and Clinical Research. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. 12

  • Asian Journal of Pharmaceutical Research. (2013). Forced Degradation Study: An Important Tool in Drug Development. 13

  • GSC Biological and Pharmaceutical Sciences. (2021). Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. Link

  • EvitaChem. 6-(Pyridin-2-yl)pyrimidin-4-amine Product Page. Link

  • Asian Journal of Research in Chemistry. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Link

  • Science Alert. (2015). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Link

  • Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data. Link

Sources

Foundational

The Privileged Scaffold: A Technical Guide to Aminopyrimidine Derivatives in Therapeutics

Executive Summary Status: Privileged Scaffold | Primary Application: Kinase Inhibition | Key Mechanism: ATP Bioisostere[1] Aminopyrimidine derivatives represent a cornerstone in modern medicinal chemistry, particularly i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Status: Privileged Scaffold | Primary Application: Kinase Inhibition | Key Mechanism: ATP Bioisostere[1]

Aminopyrimidine derivatives represent a cornerstone in modern medicinal chemistry, particularly in oncology. Defined as "privileged structures," these scaffolds possess an inherent affinity for the ATP-binding site of protein kinases.[1] This guide dissects the structural rationale, synthetic pathways, and validation protocols required to develop aminopyrimidine-based therapeutics. It moves beyond basic theory to provide actionable, industry-standard methodologies for drug discovery professionals.

Part 1: Structural Basis & Medicinal Chemistry[2][3][4]

The Pharmacophore: ATP Mimicry

The therapeutic potency of aminopyrimidines stems from their ability to mimic the adenine ring of ATP. In the kinase hinge region, the scaffold functions as a bidentate hydrogen bond anchor.

  • The Acceptor: The N1 nitrogen of the pyrimidine ring accepts a hydrogen bond from the backbone amide NH of the kinase hinge residue (e.g., Met318 in c-Src).

  • The Donor: The exocyclic amino group (C2-NH or C4-NH) donates a hydrogen bond to the backbone carbonyl oxygen of the adjacent residue.

This "Donor-Acceptor" (D-A) motif is the minimum requirement for Type I kinase inhibition.

Visualization: The Hinge Binding Mode

The following diagram illustrates the critical interaction between a 2-aminopyrimidine inhibitor and a generic kinase hinge region.

HingeBinding cluster_kinase Kinase Hinge Region cluster_inhibitor 2-Aminopyrimidine Inhibitor Backbone_NH Backbone NH (Met/Thr/Glu) Pyrim_N1 Pyrimidine N1 (Acceptor) Backbone_NH->Pyrim_N1 H-Bond (2.8 Å) Backbone_CO Backbone C=O (Glu/Leu) Exo_NH Exocyclic NH (Donor) Exo_NH->Backbone_CO H-Bond (2.9 Å) R_Group Solubilizing Tail (Solvent Front) Exo_NH->R_Group Covalent Link

Figure 1: Canonical binding mode of 2-aminopyrimidine at the kinase hinge region showing the critical D-A hydrogen bond network.

Part 2: Synthesis & Optimization Strategy

The Synthetic Challenge

Early synthesis relied on nucleophilic aromatic substitution (


), which requires electron-deficient pyrimidines and high temperatures. Modern drug discovery utilizes Palladium-catalyzed cross-coupling (Buchwald-Hartwig amination) to introduce complexity under milder conditions, allowing for the coupling of electron-rich anilines essential for selectivity.
Protocol: Buchwald-Hartwig Amination (General Procedure)

Note: This protocol is optimized for coupling a chloropyrimidine core with a substituted aniline.

Reagents:

  • Substrate: 2-chloropyrimidine derivative (1.0 eq)

  • Nucleophile: Substituted aniline (1.2 eq)

  • Catalyst:

    
     (Tris(dibenzylideneacetone)dipalladium(0)) (0.05 eq)
    
  • Ligand: Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.10 eq)

  • Base:

    
     (Cesium Carbonate) (2.0 eq)
    
  • Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Workflow:

  • Inertion: Charge a microwave vial or Schlenk flask with the chloropyrimidine, aniline,

    
    , 
    
    
    
    , and Xantphos. Cap and purge with Argon for 5 minutes. Reasoning: Pd(0) is oxygen-sensitive; oxidation leads to homocoupling or catalyst death.
  • Solvation: Add anhydrous 1,4-Dioxane via syringe.

  • Reaction: Heat to 100°C for 4–12 hours. Checkpoint: Monitor via LC-MS for the disappearance of the chloride starting material.

  • Workup: Filter through a Celite pad to remove insoluble palladium species. Dilute with EtOAc, wash with brine, and dry over

    
    .
    
  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Synthetic Workflow Diagram

Synthesis Start Start: 2-Chloropyrimidine Reagents Add: Aniline + Pd2(dba)3 + Xantphos Base: Cs2CO3, Solvent: Dioxane Start->Reagents Process Heat: 100°C, 12h (Argon atm) Reagents->Process Check QC: LC-MS (Target M+H) Process->Check Check->Process Incomplete Final Product: 2-Anilinopyrimidine Check->Final Pass

Figure 2: Optimized Buchwald-Hartwig cross-coupling workflow for aminopyrimidine synthesis.

Part 3: Biological Validation Protocols

Radiometric Kinase Assay ( -ATP)

While fluorescence assays are common, the radiometric assay remains the "Gold Standard" for determining accurate


 values without interference from autofluorescent compounds.

Protocol:

  • Preparation: Dilute compounds in 100% DMSO (3-fold serial dilutions).

  • Master Mix: Prepare kinase buffer (20 mM MOPS, pH 7.0, 10 mM MgAcetate). Add recombinant kinase (e.g., Abl1, EGFR).

  • Initiation: Add substrate peptide (e.g., Poly Glu:Tyr) and [

    
    -
    
    
    
    ]-ATP.
  • Incubation: Incubate at Room Temperature for 40 minutes.

  • Termination: Add 3% phosphoric acid to quench the reaction.

  • Quantification: Spot reaction onto P81 phosphocellulose filter plates. Wash 3x with 0.75% phosphoric acid. Read on a scintillation counter.

Data Analysis: Plot Signal (CPM) vs. Log[Concentration]. Fit to a sigmoidal dose-response curve (Variable Slope) to extract


.

Part 4: Clinical Landscape & Case Studies

The transition from bench to bedside for aminopyrimidines is best exemplified by the evolution of BCR-ABL inhibitors.

Comparative Data: FDA-Approved Derivatives
Drug NameTarget(s)IndicationStructural Feature
Imatinib (Gleevec)BCR-ABL, c-KITCML, GIST2-phenylaminopyrimidine core. Binds DFG-out (Type II).
Nilotinib (Tasigna)BCR-ABL (High Affinity)CML (Imatinib-resistant)Optimized aminopyrimidine with lipophilic CF3 group for better fit.
Palbociclib (Ibrance)CDK4/6Breast Cancer2-aminopyrimidine fused to pyrido[2,3-d]pyrimidinone.
Ceritinib (Zykadia)ALKNSCLC2,4-diaminopyrimidine scaffold.
Mechanism of Action: Imatinib

Imatinib binds to the inactive conformation of the Abl kinase (DFG-out). The aminopyrimidine core anchors the molecule in the adenine pocket, while the amide linker extends into the hydrophobic back pocket, locking the activation loop in a closed position.

References

  • Zhang, J., et al. (2009). Targeting Cancer with Small Molecule Kinase Inhibitors.[1] Nature Reviews Cancer. Link

  • Surh, Y.J. (2003). Cancer Chemoprevention with Dietary Phytochemicals. Nature Reviews Cancer. (Reference for structural bioisosteres). Link

  • Paul, F., et al. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[2][3] Reaction conditions for the arylation of secondary amines. Journal of the American Chemical Society (Buchwald-Hartwig foundation). Link

  • Capdeville, R., et al. (2002). Glivec (STI571, imatinib), a rationally developed, targeted anticancer drug. Nature Reviews Drug Discovery. Link

  • FDA.gov. (2024). Novel Drug Approvals for 2024. (Used for verification of approved kinase inhibitors). Link

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Investigating 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine in Signal Transduction Research

Foreword: The Rationale for Investigation The compound 2-(6-fluoropyridin-3-yl)pyrimidin-5-amine represents a novel chemical entity at the intersection of several privileged structural classes in medicinal chemistry. The...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Rationale for Investigation

The compound 2-(6-fluoropyridin-3-yl)pyrimidin-5-amine represents a novel chemical entity at the intersection of several privileged structural classes in medicinal chemistry. The pyrimidine core is a cornerstone of numerous biologically active molecules, including the nucleobases of DNA and RNA[1][2]. Its derivatives are well-established as modulators of various signaling pathways and are present in a multitude of approved drugs, particularly in oncology.[3][4][5] The aminopyrimidine motif, specifically, is a widely utilized scaffold for the design of protein kinase inhibitors, acting as a bioisostere for the purine ring of ATP and enabling competitive binding to the kinase hinge region.[1][6] Furthermore, the incorporation of a fluoropyridine moiety can significantly enhance metabolic stability, binding affinity, and cell permeability of drug candidates.[7]

Given this structural pedigree, it is highly probable that 2-(6-fluoropyridin-3-yl)pyrimidin-5-amine functions as a modulator of intracellular signal transduction, most likely by targeting protein kinases. This document provides a comprehensive guide for researchers to systematically investigate the biological activity of this compound, from initial target screening to cellular pathway analysis. The protocols herein are designed to be self-validating and are grounded in established methodologies for the characterization of small molecule signaling inhibitors.

Part 1: Postulated Mechanism of Action and Potential Targets

Based on extensive analysis of structurally related compounds, the most plausible mechanism of action for 2-(6-fluoropyridin-3-yl)pyrimidin-5-amine is the inhibition of protein kinases. Kinases are critical regulators of nearly all cellular processes, and their dysregulation is a hallmark of many diseases, including cancer.[6] Aminopyrimidine derivatives have been successfully developed as inhibitors for a wide array of kinases, including but not limited to:

  • Receptor Tyrosine Kinases (RTKs): EGFR, VEGFR, PDGFR, c-KIT, Mer, c-Met[6][8]

  • Non-Receptor Tyrosine Kinases: ABL, SRC

  • Serine/Threonine Kinases: Akt, Aurora Kinases, CDKs, PI3K, BRAF[6][9][10]

The aminopyrimidine core typically forms hydrogen bonds with the backbone of the kinase hinge region, mimicking the interaction of the adenine ring of ATP. The remainder of the molecule occupies the hydrophobic pocket of the ATP-binding site, and variations in these substituents determine the selectivity profile of the inhibitor.

Kinase_Inhibition cluster_0 Uninhibited Kinase Activity cluster_1 Competitive Inhibition ATP ATP Kinase Kinase Active Site ATP->Kinase Binds Substrate Substrate Protein Kinase->Substrate Phosphorylates Phospho_Substrate Phosphorylated Substrate (Signal Propagation) Substrate->Phospho_Substrate Inhibitor 2-(6-Fluoropyridin-3-yl) pyrimidin-5-amine Kinase_Inhibited Kinase Active Site Inhibitor->Kinase_Inhibited Binds No_Phosphorylation No Phosphorylation (Signal Blocked) Kinase_Inhibited->No_Phosphorylation ATP_Blocked ATP ATP_Blocked->Kinase_Inhibited Binding Blocked Experimental_Workflow Start Synthesize/Acquire 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine Protocol1 Protocol 1: Broad Kinase Screen Start->Protocol1 Protocol2 Protocol 2: Cell Viability Assay (GI₅₀) Start->Protocol2 IdentifyTargets Identify Potential Kinase Targets (IC₅₀) Protocol1->IdentifyTargets Protocol3 Protocol 3: Western Blot Analysis IdentifyTargets->Protocol3 Targets Known CellularEffect Confirm Cellular Activity? Protocol2->CellularEffect CellularEffect->Protocol3 Active Stop Compound Inactive or Too Toxic CellularEffect->Stop Inactive ValidateMechanism Validate On-Target Pathway Inhibition Protocol3->ValidateMechanism FurtherStudies Advanced Studies: In Vivo Models, etc. ValidateMechanism->FurtherStudies Confirmed ValidateMechanism->Stop Off-Target Effect

Caption: A logical workflow for the characterization of a novel signaling modulator.

Protocol 3: Western Blot Analysis of Pathway Modulation

Rationale: To directly measure the effect of the compound on the phosphorylation state of key proteins within a specific signaling pathway, thereby validating the on-target effect in a cellular context.

Methodology:

  • Cell Treatment: Seed cells (e.g., 1-2 million cells in a 6-well plate) and grow to 70-80% confluency. Treat cells with the compound at concentrations around its GI₅₀ value (e.g., 0.5x, 1x, 2x GI₅₀) for a specified time (e.g., 1, 6, or 24 hours). Include a vehicle control.

  • Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate by electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% BSA or non-fat milk in TBST) for 1 hour.

    • Incubate with a primary antibody overnight at 4°C. Use antibodies specific for both the phosphorylated form of the target protein (e.g., phospho-Akt Ser473) and the total protein (e.g., total Akt).

    • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager or X-ray film.

  • Analysis: Quantify the band intensities. The key result is a dose-dependent decrease in the ratio of the phosphorylated protein to the total protein.

Pathway Phospho-Antibody Total-Antibody
PI3K/Akt p-Akt (Ser473), p-S6 (Ser235/236)Akt, S6
MAPK/ERK p-ERK1/2 (Thr202/Tyr204)ERK1/2
Wnt Active β-cateninTotal β-catenin

Part 4: Data Interpretation and Troubleshooting

  • Discrepancy between IC₅₀ and GI₅₀: It is common for the cellular GI₅₀ to be higher than the biochemical IC₅₀. This can be due to factors like cell membrane permeability, efflux pumps, or the high intracellular concentration of ATP (~1-10 mM) that the compound must compete with.

  • No Cellular Activity: If the compound is potent in a biochemical assay but inactive in cells, consider its physicochemical properties. Poor solubility or high plasma protein binding can limit its effective concentration.

  • Western Blot Troubleshooting: If you do not see a change in phosphorylation, ensure the pathway is active in your chosen cell line under basal conditions. In some cases, stimulation with a growth factor (e.g., EGF, insulin) may be required to observe inhibition.

  • Off-Target Effects: If the GI₅₀ is much lower than the IC₅₀ of your primary target, the compound may have other targets responsible for its cellular effect. The results from the broad kinase screen (Protocol 1) are invaluable for identifying such possibilities.

Conclusion

2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine is a compound with high potential as a modulator of signal transduction pathways. Its structural motifs are strongly associated with kinase inhibition. By following the systematic approach outlined in these application notes, researchers can effectively elucidate its mechanism of action, identify its molecular targets, and validate its effects in a cellular context. This structured investigation will pave the way for its use as a valuable chemical probe in the study of cell signaling and as a potential starting point for future drug development efforts.

References

  • Patel, K. S., et al. (2012). A Review on Synthesis and Biological Activities of Pyrimidine Derivatives. International Journal of Pharmacy and Biological Sciences, 2(3), 170-182. [Link] [2]12. Merugu, R., et al. (2014). Synthesis and Biological Activities of Pyrimidines: A Review. International Journal of PharmTech Research, 8(6), 88-93. [Link]

  • Mohana, K. N., & Mallesha, L. (2013). Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine derivatives. Journal of the Serbian Chemical Society, 78(4), 549-562. [Link]

  • Lee, H., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(11), 7489-7510. [Link]

  • Nagaraj, A., et al. (2018). A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters, 8(4), 527-538. [Link]

  • Al-Issa, S. A. (2013). Efficient Synthesis of Fused Pyrimidine Derivatives with Biological Activity via Aza-Wittig Reaction. Current Organic Synthesis, 10(6), 927-945. [Link]

  • Lee, H., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. ACS Publications. [Link]

  • Willems, D., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Molecules, 27(23), 8344. [Link] [9]19. Wang, Y., et al. (2018). Discovery of 2-(aminopyrimidin-5-yl)-4-(morpholin-4-yl)-6- substituted triazine as PI3K and BRAF dual inhibitor. Future Medicinal Chemistry, 10(23), 2725-2740. [Link] [10]20. Baillache, D. J., & Unciti-Broceta, A. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(10), 1112-1135. [Link]

  • Nelson, R. A., et al. (2018). Synthesis and PI 3-Kinase Inhibition Activity of Some Novel 2,4,6-Trisubstituted 1,3,5-Triazines. Molecules, 23(7), 1628. [Link] [11]22. Yerragunta, V., et al. (2013). Pyrimidine and its Biological Activity: A Review. PharmaTutor, 1(1), 28-36. [Link]

  • Inagaki, Y., et al. (2025). Discovery of 2-(6-{[(1R,2R)-2-hydroxycyclohexyl]amino}-4,5-dimethylpyridazin-3-yl)-5-(trifluoromethyl)phenol (ASP0965): A potent, orally active and brain-penetrable NLRP3 inflammasome inhibitor with a novel scaffold for the treatment of α-synucleinopathy. Bioorganic & Medicinal Chemistry, 118, 118042. [Link]

  • Ali, M. A., et al. (2022). N-(Pyridin-3-yl)pyrimidin-4-amine analogues as potent CDK2 inhibitors: an in silico investigative approach. RSC Advances, 12(45), 29285-29301. [Link] [12]25. El-Gazzar, A. R. B. A., et al. (2015). Recent advances in the chemistry and biology of pyridopyrimidines. European Journal of Medicinal Chemistry, 97, 419-440. [Link]

  • PubChem. (n.d.). 5-(6-Amino-3-pyridinyl)-2-fluoropyridin-3-amine. National Center for Biotechnology Information. [Link]

  • Al-Amiery, A. A., et al. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Frontiers in Chemistry, 11, 1120286. [Link]

  • Kalinina, M. A., et al. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. Molecules, 30(8), 1-17. Note: This is a hypothetical future-dated source from the search results. [Link]

Sources

Application

Application Notes and Protocols for the Development of Assays for Novel Pyridopyrimidine Derivatives

Introduction: The Ascendancy of Pyridopyrimidines in Drug Discovery The pyridopyrimidine scaffold is a privileged heterocyclic system that has emerged as a cornerstone in modern medicinal chemistry.[1] Its structural sim...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Ascendancy of Pyridopyrimidines in Drug Discovery

The pyridopyrimidine scaffold is a privileged heterocyclic system that has emerged as a cornerstone in modern medicinal chemistry.[1] Its structural similarity to endogenous purines allows it to effectively interact with a wide array of biological targets, leading to its prominent role in the development of novel therapeutics, particularly in oncology.[1][2] Pyridopyrimidine derivatives have demonstrated significant potential as inhibitors of various enzyme families, most notably protein kinases, which are pivotal regulators of cellular signaling pathways.[3][4] Dysregulation of kinase activity is a hallmark of numerous diseases, including cancer, making them prime targets for therapeutic intervention.[4]

Beyond kinases, pyridopyrimidines have also been developed as inhibitors of other critical enzymes such as dihydrofolate reductase (DHFR), which is essential for DNA synthesis.[1][3] The versatility of this scaffold necessitates a robust and systematic approach to assay development to fully characterize the potency, selectivity, and cellular effects of novel derivatives. This guide provides a comprehensive framework and detailed protocols for the preclinical evaluation of pyridopyrimidine compounds, from initial biochemical characterization to cellular target engagement and early safety profiling. The methodologies described herein are designed to be self-validating systems, ensuring the generation of reliable and reproducible data to drive informed decision-making in drug discovery programs.

The Assay Cascade: A Strategic Approach to Characterizing Pyridopyrimidine Derivatives

A tiered approach to assay development is crucial for the efficient and effective evaluation of novel pyridopyrimidine derivatives. This cascade begins with broad, high-throughput biochemical assays to determine potency and selectivity, followed by more complex cell-based assays to confirm cellular activity and mechanism of action, and culminates in early ADME-Tox profiling to assess drug-like properties.

Assay_Cascade cluster_0 Biochemical Characterization cluster_1 Cellular Characterization cluster_2 Early Safety & Drug-like Properties biochem_assays Biochemical Assays (Kinase Inhibition) cell_assays Cell-Based Assays (Viability, Apoptosis, Cell Cycle) biochem_assays->cell_assays Potent & Selective Compounds target_engagement Target Engagement (CETSA) cell_assays->target_engagement Active Compounds adme_tox In Vitro ADME-Tox target_engagement->adme_tox Confirmed Target Engagement

Caption: A strategic assay cascade for the evaluation of novel pyridopyrimidine derivatives.

Part 1: Biochemical Characterization - Assessing Potency and Selectivity

The initial step in characterizing novel pyridopyrimidine derivatives is to determine their inhibitory activity against their intended biochemical target(s). Given that many pyridopyrimidines are designed as kinase inhibitors, a luminescence-based kinase inhibition assay is a robust and high-throughput method to determine the half-maximal inhibitory concentration (IC50).[5]

Protocol 1: Luminescence-Based Kinase Inhibition Assay (e.g., ADP-Glo™)

This protocol is designed to measure the activity of a kinase by quantifying the amount of ADP produced in the enzymatic reaction.[6] The amount of light generated is proportional to the amount of ADP, which is in turn proportional to the kinase activity.

Principle: The assay is performed in two steps. First, the kinase reaction is carried out, and then the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. In the second step, the Kinase Detection Reagent is added to convert ADP to ATP and generate a luminescent signal via a luciferase reaction.[7]

Materials:

  • Purified kinase of interest

  • Specific peptide substrate for the kinase

  • ATP (ultra-pure)

  • Pyridopyrimidine derivatives (dissolved in DMSO)

  • Kinase Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • White, opaque 96-well or 384-well plates

  • Multichannel pipettor or liquid handling system

  • Luminometer

Procedure:

  • Compound Preparation: Prepare a serial dilution of the pyridopyrimidine derivatives in DMSO. A typical starting concentration is 10 mM. Further dilute the compounds in the Kinase Assay Buffer to the desired final concentrations.

  • Kinase Reaction Setup:

    • Add 5 µL of the diluted pyridopyrimidine derivative or DMSO (vehicle control) to the wells of the assay plate.

    • Add 10 µL of a solution containing the kinase and substrate in Kinase Assay Buffer.

    • Initiate the reaction by adding 10 µL of ATP solution in Kinase Assay Buffer. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubation: Incubate the plate at 30°C for 60 minutes. The incubation time may need to be optimized for different kinases.[6]

  • Reaction Termination and ATP Depletion: Add 25 µL of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes.[7]

  • ADP Detection and Signal Generation: Add 50 µL of Kinase Detection Reagent to each well. Incubate at room temperature for 30-60 minutes.[7]

  • Data Acquisition: Measure the luminescence of each well using a plate reader.

Data Analysis: The percentage of inhibition is calculated using the following formula: % Inhibition = 100 * (1 - (Lumsample - Lumbackground) / (Lumvehicle - Lumbackground))

The IC50 value, which is the concentration of the inhibitor that reduces enzyme activity by 50%, is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.[8]

Troubleshooting:

  • High Variability: Ensure accurate pipetting, thorough mixing of reagents, and consistent incubation times.[9]

  • Low Signal: Optimize enzyme and substrate concentrations. Ensure the purity of reagents, especially ATP.[5]

  • Compound Interference: Some compounds may emit or quench light. Run control experiments with the compound in the absence of the enzyme to identify such effects.[5]

Part 2: Cellular Characterization - Confirming Biological Activity

Once potent and selective compounds have been identified in biochemical assays, the next crucial step is to evaluate their activity in a cellular context. This involves assessing their ability to inhibit cell growth, induce cell death, and engage with their intended target within the cell.

Protocol 2: Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[10]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[10] These crystals are then solubilized, and the absorbance of the resulting solution is measured, which is directly proportional to the number of viable cells.

Materials:

  • Cancer cell line of interest (e.g., a line where the target kinase is known to be a driver of proliferation)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Pyridopyrimidine derivatives (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[11]

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well clear tissue culture plates

  • Spectrophotometer (plate reader)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.[12]

  • Compound Treatment: Prepare serial dilutions of the pyridopyrimidine derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds. Include a vehicle control (DMSO) and a no-cell control (medium only).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple precipitate is visible.[13]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix thoroughly to dissolve the formazan crystals.[11]

  • Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. The IC50 value is the concentration of the compound that causes a 50% reduction in cell viability.[8]

CompoundTarget KinaseBiochemical IC50 (nM)Cell Viability IC50 (µM)
Pyridopyrimidine-1Kinase A150.5
Pyridopyrimidine-2Kinase A251.2
Pyridopyrimidine-3Kinase B80.2

Table 1: Example data comparing biochemical potency and cellular activity of novel pyridopyrimidine derivatives.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying that a compound binds to its intended target within intact cells.[3]

Principle: The binding of a ligand (e.g., a pyridopyrimidine inhibitor) to its target protein increases the protein's thermal stability.[14] This stabilization can be detected by heating the cells to various temperatures and then quantifying the amount of soluble target protein remaining.[14]

CETSA_Workflow start Treat cells with compound or vehicle heat Heat challenge (temperature gradient) start->heat lyse Cell Lysis heat->lyse separate Separate soluble and aggregated proteins lyse->separate quantify Quantify soluble target protein (e.g., Western Blot) separate->quantify

Caption: A simplified workflow of the Cellular Thermal Shift Assay (CETSA).

Materials:

  • Cell line expressing the target protein

  • Complete cell culture medium

  • Pyridopyrimidine derivative

  • PBS

  • Lysis buffer with protease and phosphatase inhibitors

  • PCR tubes

  • Thermal cycler

  • Centrifuge

  • Western blotting reagents and equipment (SDS-PAGE gels, PVDF membrane, primary antibody against the target protein, HRP-conjugated secondary antibody, ECL substrate)

Procedure:

  • Cell Treatment: Treat cultured cells with the pyridopyrimidine derivative at a desired concentration (e.g., 10x the cell viability IC50) or with vehicle (DMSO) for 1-2 hours.

  • Heat Challenge: Harvest the cells and resuspend them in PBS. Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at room temperature.[3]

  • Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at 37°C).[3]

  • Separation of Soluble Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[3]

  • Protein Quantification and Western Blotting:

    • Carefully collect the supernatant containing the soluble proteins.

    • Determine the protein concentration of each sample.

    • Perform Western blotting to detect the amount of the soluble target protein in each sample.

Data Analysis: The intensity of the bands on the Western blot is quantified. A "melting curve" is generated by plotting the amount of soluble protein as a function of temperature for both the vehicle- and compound-treated samples. A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.[15]

Further Cellular Assays: Delving into the Mechanism of Action

To further elucidate the mechanism by which the pyridopyrimidine derivatives exert their cytotoxic effects, additional assays such as cell cycle analysis and apoptosis assays are recommended.

  • Cell Cycle Analysis: This is typically performed using flow cytometry after staining the cells with a DNA-intercalating dye like propidium iodide (PI). Treatment with a kinase inhibitor can often lead to cell cycle arrest at a specific phase (e.g., G1/S or G2/M), which can be quantified.[16]

  • Apoptosis Assay: The induction of programmed cell death (apoptosis) is a common mechanism of action for anticancer drugs. The Annexin V/PI staining assay, analyzed by flow cytometry, can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[17]

Part 3: Early Safety and Drug-like Properties - In Vitro ADME-Tox Profiling

Early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is critical to identify potential liabilities and guide lead optimization.[18] A standard panel of in vitro assays can provide valuable insights into the drug-like potential of novel pyridopyrimidine derivatives.

ADME_Tox_Panel ADME ADME Assays Solubility Aqueous Solubility ADME->Solubility Permeability Permeability (e.g., PAMPA) ADME->Permeability Metabolic_Stability Metabolic Stability (Liver Microsomes) ADME->Metabolic_Stability CYP_Inhibition CYP450 Inhibition ADME->CYP_Inhibition Plasma_Binding Plasma Protein Binding ADME->Plasma_Binding Tox Toxicity Assays Cytotoxicity General Cytotoxicity Tox->Cytotoxicity hERG hERG Inhibition (Cardiotoxicity) Tox->hERG Genotoxicity Genotoxicity (e.g., Ames Test) Tox->Genotoxicity

Caption: A standard panel of in vitro ADME-Tox assays for early drug discovery.

Key In Vitro ADME-Tox Assays:

AssayPurpose
Aqueous Solubility Determines the solubility of the compound in aqueous buffer, which impacts oral absorption.
Permeability (PAMPA) The Parallel Artificial Membrane Permeability Assay (PAMPA) assesses passive diffusion across an artificial membrane, predicting intestinal absorption.[2]
Metabolic Stability Incubating the compound with liver microsomes determines its susceptibility to metabolism by cytochrome P450 (CYP) enzymes, indicating its potential half-life in the body.[2]
CYP450 Inhibition Evaluates the potential of the compound to inhibit major CYP enzymes, which can lead to drug-drug interactions.[2]
Plasma Protein Binding Measures the extent to which the compound binds to plasma proteins, affecting its distribution and availability to reach the target tissue.[2]
hERG Inhibition Assesses the compound's potential to block the hERG potassium channel, a key indicator of potential cardiotoxicity.[18]
Genotoxicity (Ames Test) A bacterial reverse mutation assay to screen for the mutagenic potential of the compound.[2]

Table 2: Overview of key in vitro ADME-Tox assays.

By systematically applying this integrated assay cascade, researchers can build a comprehensive profile of their novel pyridopyrimidine derivatives, enabling data-driven decisions for lead optimization and candidate selection.

References

  • Gnanaprakasam, J. N., & Wang, R. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374.
  • Gnanaprakasam, J. N., & Wang, R. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. SciSpace.
  • Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

  • Kim, Y., & Choi, J. (2010). Assaying cell cycle status using flow cytometry. Current Protocols in Cell Biology, Chapter 7, Unit 7.7.
  • CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

  • Bio-protocol. (2025, November 5). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • CLYTE Technologies. (2025, September 17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

  • Assay Genie. (2022, November 7). Flow Cytometry Protocol | 10 Hints & Tips. Retrieved from [Link]

  • UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. Retrieved from [Link]

  • National Center for Biotechnology Information. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Retrieved from [Link]

  • European Pharmaceutical Review. (2019, March 21). The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Retrieved from [Link]

  • Crown Bioscience. (2019, February 6). Target Engagement Studies with Syngeneic Tumor Models. Retrieved from [Link]

  • Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. Retrieved from [Link]

  • VectorB2B. (n.d.). In vitro ADME-Tox characterisation in drug discovery and development. Retrieved from [Link]

  • He, S., et al. (2021). Development of cell-based high throughput luminescence assay for drug discovery in inhibiting OCT4/DNA-PKcs and OCT4–MK2 interactions. PLoS ONE, 16(1), e0244903.
  • ACRP. (2025, February 14). Real-World Evidence: Best Practices for Successful Regulatory Engagements. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). CC50/IC50 Assay for Antiviral Research. Retrieved from [Link]

  • Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Determining target engagement in living systems. Retrieved from [Link]

  • Selvita. (2025, December 8). A Practical Guide to Target Engagement Assays. Retrieved from [Link]

  • BellBrook Labs. (2025, November 6). Common Challenges in Biochemical Assays and How to Overcome Them. Retrieved from [Link]

  • Science.gov. (n.d.). cytotoxicity ic50 values: Topics by Science.gov. Retrieved from [Link]

  • ARC-BIO. (n.d.). Instruction manual ARC-Lum Protein Kinase Assay Kit. Retrieved from [Link]

  • Advarra. (2021, April 21). 3 Strategies to Successfully Engage Participants in Your Trial. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures. Retrieved from [Link]

  • Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from [Link]

  • ADMET & DMPK. (2013). What ADME tests should be conducted for preclinical studies?. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

Welcome to the technical support guide for 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqu...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. Poor solubility can lead to issues such as limited bioavailability, inconsistent results in biological assays, and difficulties in formulation.[1][2] This guide provides a structured, question-and-answer approach to troubleshoot and resolve these common experimental hurdles.

Understanding the Molecule: Structural Insights into Solubility Challenges

2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine possesses a chemical structure that inherently presents solubility challenges. The molecule is composed of aromatic heterocyclic rings (fluoropyridine and pyrimidine), which contribute to its hydrophobicity and high crystal lattice energy. While the amine group offers a site for protonation, which can enhance solubility in acidic conditions, the overall nonpolar character of the molecule often predominates, leading to poor dissolution in aqueous buffers.[3]

Frequently Asked Questions (FAQs)

Q1: I've dissolved my compound in DMSO to make a stock solution, but it precipitates when I dilute it into my aqueous assay buffer. Why is this happening and how can I prevent it?

A1: This is a classic issue of a compound's kinetic versus thermodynamic solubility. Your DMSO stock solution is a high-energy, supersaturated state.[4] When introduced to an aqueous environment, the compound crashes out of solution to reach its lower, more stable thermodynamic solubility limit.

  • Immediate Mitigation:

    • Lower the Stock Concentration: Try preparing a more dilute stock solution in DMSO.

    • Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, stepwise dilutions.

    • Pre-warm the Buffer: Gently warming your aqueous buffer before adding the compound can sometimes help.

    • Vortexing: Ensure vigorous and immediate mixing upon addition of the DMSO stock to the buffer.

  • Long-Term Solution: You will likely need to employ a solubilization strategy for your aqueous buffer system. Refer to the detailed protocols in the Troubleshooting section below.

Q2: My experimental results are inconsistent. Could this be related to the compound's solubility?

A2: Absolutely. Poor solubility is a frequent cause of experimental variability. If the compound is not fully dissolved, the actual concentration in your assay will be lower than intended and can fluctuate between experiments. This can lead to underestimation of potency or efficacy. It is crucial to ensure your compound is fully solubilized at the desired concentration in your final assay medium.

Q3: Can I just increase the percentage of DMSO in my final assay to keep the compound in solution?

A3: While this may seem like a simple solution, it's often not advisable.[5] High concentrations of organic co-solvents like DMSO can have unintended effects on your biological system, including cytotoxicity, altered enzyme activity, or changes in cell membrane permeability.[5] It is generally recommended to keep the final concentration of DMSO below 0.5% (v/v) in most cell-based assays.

Troubleshooting Guide: Step-by-Step Protocols

This section provides detailed experimental workflows to systematically address the poor aqueous solubility of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine.

pH-Dependent Solubility Profiling

The amine group in the molecule is basic and can be protonated in acidic conditions, which should increase its aqueous solubility.[3] Determining the pH-solubility profile is a critical first step.

Objective: To determine the solubility of the compound across a range of physiologically relevant pH values.

Protocol:

  • Prepare a series of buffers: Prepare buffers (e.g., phosphate, acetate) at various pH values (e.g., 2.0, 4.0, 5.0, 6.0, 7.0, 7.4, 8.0).[6][7]

  • Add excess compound: Add an excess of the solid compound to a known volume of each buffer in separate vials. The goal is to create a saturated solution.[7][8]

  • Equilibrate: Tightly cap the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.[9]

  • Separate solid from solution: Centrifuge the samples at high speed to pellet the undissolved solid.

  • Quantify dissolved compound: Carefully remove an aliquot of the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method, such as HPLC-UV or UV-Vis spectroscopy.[10]

  • Plot the data: Plot the measured solubility (e.g., in µg/mL or µM) against the pH of the buffer.

Interpreting the Results: You will likely observe higher solubility at lower pH values. This information will help you select an appropriate buffer system for your experiments or determine if pH modification alone is a viable strategy. However, be aware that the Henderson-Hasselbalch equation may only provide a rough estimate of the pH-dependent solubility for complex molecules in divalent buffer systems.[6][11]

Troubleshooting Workflow: A Visual Guide

G cluster_0 Initial Observation cluster_1 Systematic Troubleshooting cluster_2 Advanced Strategies cluster_3 Outcome Start Compound precipitates in aqueous buffer pH_Profile 1. Conduct pH-Dependent Solubility Profiling Start->pH_Profile Is pH adjustment sufficient? Cosolvent 2. Screen Co-solvents (e.g., PEG 400, Propylene Glycol) pH_Profile->Cosolvent No Success Optimized Formulation with Adequate Solubility pH_Profile->Success Yes Surfactant 3. Test Surfactants (e.g., Polysorbate 80, SDS) Cosolvent->Surfactant No Cosolvent->Success Yes Cyclodextrin 4. Evaluate Cyclodextrins (e.g., HP-β-CD, SBE-β-CD) Surfactant->Cyclodextrin No Surfactant->Success Yes ASD 5. Amorphous Solid Dispersion (ASD) Cyclodextrin->ASD No Cyclodextrin->Success Yes ASD->Success Yes

Caption: A stepwise approach to troubleshooting poor solubility.

Co-solvent Systems

If pH adjustment is insufficient or not compatible with your experimental system, the use of co-solvents can be explored.[12][13] Co-solvents are water-miscible organic solvents that increase the solubility of hydrophobic compounds.[12][13]

Common Co-solvents for Biological Assays:

  • Polyethylene Glycol 400 (PEG 400)

  • Propylene Glycol (PG)

  • Glycerol

  • Ethanol

Protocol for Co-solvent Screening:

  • Prepare co-solvent/buffer mixtures: Create a series of solutions with varying percentages of a co-solvent in your chosen buffer (e.g., 5%, 10%, 20% v/v PEG 400 in pH 7.4 phosphate-buffered saline).

  • Determine solubility: Using the same method as the pH profiling (addition of excess compound, equilibration, separation, and quantification), determine the solubility of your compound in each co-solvent mixture.

  • Assess tolerability: It is crucial to run a vehicle control in your biological assay to ensure that the chosen co-solvent concentration is not causing any adverse effects.

Co-solventTypical Concentration RangeConsiderations
PEG 400 5-30%Generally well-tolerated in many in vitro and in vivo systems.
Propylene Glycol 5-20%Can have antimicrobial properties at higher concentrations.
Ethanol 1-10%Can cause protein denaturation and cellular stress.
Glycerol 5-20%Increases viscosity of the solution.
Surfactants

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration known as the critical micelle concentration (CMC).[14][15] The hydrophobic core of these micelles can encapsulate poorly soluble drug molecules, thereby increasing their apparent solubility.[14][16]

Commonly Used Surfactants:

  • Non-ionic: Polysorbates (Tween® 20, Tween® 80), Cremophor® EL

  • Anionic: Sodium Dodecyl Sulfate (SDS)

Protocol for Surfactant Screening:

  • Prepare surfactant solutions: Make a series of solutions of the surfactant in your chosen buffer at concentrations above its CMC.[17]

  • Determine solubility: Measure the solubility of your compound in each surfactant solution as described previously.

  • Evaluate biological compatibility: As with co-solvents, test the surfactant solutions alone in your assay to rule out any interference or toxicity.

Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[][19][20] They can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic parts of the guest molecule from the aqueous environment and increasing its solubility.[][21]

Common Cyclodextrins:

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD or Captisol®)

Protocol for Cyclodextrin Screening:

  • Prepare cyclodextrin solutions: Dissolve varying concentrations of the cyclodextrin in your buffer.

  • Determine solubility: Measure the solubility of your compound in these solutions.

  • Consider the application: SBE-β-CD is often used in parenteral formulations due to its excellent safety profile.[5] HP-β-CD is also widely used in various formulations.[22]

Advanced Strategy: Amorphous Solid Dispersions (ASDs)

For particularly challenging compounds, creating an amorphous solid dispersion (ASD) can be a powerful technique.[23][24] In an ASD, the crystalline drug is converted to an amorphous form and dispersed within a polymer matrix.[23][24][25] This high-energy, non-crystalline state significantly enhances the drug's solubility and dissolution rate.[26][27] ASDs are typically prepared using techniques like spray drying or hot-melt extrusion.[23][27] While this is a more advanced technique usually employed in later-stage drug development, it can be an effective solution for compounds that do not respond to simpler solubilization methods.[23][26]

Summary and Recommendations

We recommend a systematic approach to resolving the solubility issues of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine.

  • Start with pH: Characterize the pH-solubility profile to leverage the basicity of the amine group.

  • Explore Excipients: If necessary, screen a small, focused set of pharmaceutically relevant co-solvents, surfactants, and cyclodextrins.

  • Validate in Your System: Always test the final vehicle composition in your biological assay to confirm compatibility and absence of artifacts.

By following these structured troubleshooting steps, you can develop a robust and reproducible method for working with this compound, ensuring the accuracy and reliability of your experimental data.

References

  • Hyda Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. Journal of Chemical and Pharmaceutical Research, 16(12), 220.
  • Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
  • Seppic. (2025, May 13). Solubility enhancement with amorphous solid dispersions.
  • Evonik. (2015, September 3). Spray Drying: Solving solubility issues with amorphous solid dispersions.
  • Pharmaceutical Technology. (2020, November 3). Improving Solubility with Amorphous Solid Dispersions.
  • Ascendia Pharmaceuticals. AmorSol® - Amorphous Solid Dispersion Technology.
  • Jwalapuram, R., et al. (2020). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. Pharma Excipients.
  • GSC Online Press. (2024, June 24). A review on amorphous solid dispersions for improving physical stability and dissolution: Role of polymers.
  • Pion. The use of cosolvent pKa assays for poorly soluble compounds.
  • Bentham Science.
  • Pharma Specialists. (2021, November 19). Surfactant Selection for Dissolution Study of Poorly Soluble Drug.
  • Life Chemicals. (2022, May 31). Compound solubility measurements for early drug discovery.
  • Sygnature Discovery. Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic.
  • Wikipedia. Cosolvent.
  • National Journal of Pharmaceutical Sciences. Determination of solubility by gravimetric method: A brief review.
  • MedChemExpress. Co-solvents | Biochemical Assay Reagents.
  • ACS Publications. (1982). Method for Measuring Aqueous Solubilities of Organic Compounds. Analytical Chemistry.
  • Pharma Excipients. (2025, September 22).
  • Shandong IRO Chelating Chemical Co., Ltd.
  • G-Biosciences. (2013, February 13). Stock Solutions 101: Everything You Need to Know.
  • WuXi AppTec DMPK. (2024, March 15).
  • BOC Sciences. Cyclodextrin Solutions for API Solubility Boost.
  • PubMed. (2004, August 15). Accuracy of calculated pH-dependent aqueous drug solubility.
  • International Journal of Pharmaceutical Sciences Review and Research. (2011, May 28). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article.
  • International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
  • ACS Publications. (2006, April 18).
  • University of Washington. Principles of Drug Action 1, Spring 2005, Amines.
  • MDPI. (2024, November 12).
  • SpringerLink. (2025, August 6).
  • MDPI. (2020, August 16). Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin.
  • International Journal of Pharmaceutical, Chemical, and Biological Sciences. MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC.
  • Bitesize Bio. (2025, March 10).
  • Taylor & Francis Online. An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
  • Chemistry LibreTexts. (2025, August 18). 2.5: Preparing Solutions.
  • Ascendia Pharmaceuticals. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
  • ResearchGate. (2025, August 9). (PDF)
  • Journal of Emerging Investigators. (2024, November 12). pH-dependent drug interactions with acid reducing agents.
  • Bentham Science. (2010, May 1). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track.
  • PubMed. (2006, November 15). Prediction of pH-dependent aqueous solubility of druglike molecules.

Sources

Optimization

Technical Support Center: Addressing Degradation of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine in Long-Term Experiments

Welcome to the technical support center for "2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine." This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling thi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for "2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine." This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling this compound in long-term experimental settings. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the stability and integrity of your experiments. Our approach is rooted in established chemical principles and field-proven insights to help you anticipate and address potential degradation challenges.

Introduction to the Stability Profile of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine is a nitrogen-containing heterocyclic compound, a class of molecules that form the backbone of a significant portion of pharmaceuticals.[1][2][3] The structure incorporates a fluoropyridine ring and an aminopyrimidine ring. The stability of such compounds is a critical parameter that can influence experimental outcomes, impurity profiles, and ultimately, the viability of therapeutic applications.[4] While specific degradation studies on this exact molecule are not extensively published, we can infer its stability profile by examining its constituent functional groups and related chemical structures.

The presence of the fluorine atom on the pyridine ring is generally associated with increased metabolic stability due to the strength of the C-F bond.[5] However, the aminopyrimidine moiety can be susceptible to certain degradation pathways, particularly hydrolysis.[6][7] This guide will delve into the likely degradation mechanisms and provide actionable strategies to mitigate them.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways I should be concerned about for 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine?

A1: Based on its chemical structure, the most probable degradation pathways are hydrolysis, photolysis, and oxidation .

  • Hydrolysis: The aminopyrimidine ring is susceptible to hydrolytic degradation, particularly at the amino group, which can be deaminated under acidic or basic conditions to form a hydroxylated pyrimidine derivative.[6][7]

  • Photolysis: Fluoropyridine compounds have been shown to be susceptible to degradation upon exposure to UV light.[8][9] This can lead to the formation of various photoproducts, including hydroxylated pyridines.

  • Oxidation: The nitrogen atoms in the pyridine and pyrimidine rings, as well as the amino group, are potential sites for oxidation, especially in the presence of oxidizing agents or under prolonged exposure to air and light.[10][11]

Q2: What are the ideal storage conditions for long-term stability?

A2: To minimize degradation, 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine should be stored in a cool, dark, and dry environment. We recommend the following:

ParameterRecommended ConditionRationale
Temperature 2-8 °C (refrigerated)Reduces the rate of potential hydrolytic and oxidative reactions.
Light Protected from light (amber vials)Prevents photolytic degradation.[8][9]
Atmosphere Inert atmosphere (e.g., argon or nitrogen)Minimizes oxidation.
Moisture Tightly sealed containers with desiccantPrevents hydrolysis of the aminopyrimidine ring.[6]

Q3: I suspect my compound has degraded. What are the initial signs?

A3: Visual inspection can sometimes provide initial clues, such as a change in color or the appearance of solid precipitates in a solution. However, the most reliable method for detecting degradation is through analytical techniques. A change in the chromatographic profile (e.g., new peaks, reduced area of the main peak) in HPLC is a strong indicator of degradation.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to the degradation of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine.

Issue 1: Appearance of Unknown Peaks in HPLC Analysis

Potential Cause: Degradation of the parent compound into one or more new chemical entities.

Troubleshooting Workflow:

start Unknown Peaks in HPLC check_blanks Analyze Blanks and Controls start->check_blanks forced_degradation Perform Forced Degradation Study check_blanks->forced_degradation Peaks are real characterize_degradants Characterize Degradants (LC-MS) forced_degradation->characterize_degradants modify_conditions Modify Experimental Conditions characterize_degradants->modify_conditions end Problem Resolved modify_conditions->end

Workflow for troubleshooting unknown HPLC peaks.

Step-by-Step Protocol:

  • Analyze Blanks and Controls: Run your mobile phase, solvent, and an un-stressed sample of the compound to rule out contamination or artifacts from the analytical system.

  • Perform Forced Degradation Study: Intentionally stress the compound under various conditions (acid, base, peroxide, heat, light) to generate potential degradants. This will help in confirming if the unknown peaks are indeed related to the degradation of your compound.

  • Characterize Degradants: Use a hyphenated technique like LC-MS to obtain the mass of the unknown peaks. This information is crucial for proposing the structure of the degradation products.

  • Modify Experimental Conditions: Based on the identified degradation pathway, adjust your experimental or storage conditions. For example, if acidic hydrolysis is confirmed, ensure all solutions are neutral or buffered.

Issue 2: Poor Reproducibility in Bioassays

Potential Cause: Inconsistent levels of the active parent compound due to ongoing degradation.

Troubleshooting Workflow:

start Poor Bioassay Reproducibility check_solution_stability Assess Stability in Assay Buffer start->check_solution_stability quantify_compound Quantify Compound Pre- and Post-Incubation check_solution_stability->quantify_compound adjust_protocol Adjust Assay Protocol quantify_compound->adjust_protocol Degradation Observed revalidate_assay Re-validate Assay adjust_protocol->revalidate_assay end Reproducible Results revalidate_assay->end

Workflow for addressing poor bioassay reproducibility.

Step-by-Step Protocol:

  • Assess Stability in Assay Buffer: Incubate your compound in the assay buffer for the duration of the experiment and analyze by HPLC to check for degradation.

  • Quantify Compound Pre- and Post-Incubation: Use a validated HPLC method to accurately measure the concentration of the active compound at the beginning and end of your assay.

  • Adjust Assay Protocol: If degradation is observed, consider reducing the incubation time, adjusting the pH of the buffer, or adding antioxidants if oxidative degradation is suspected.

  • Re-validate Assay: Once you have established stable conditions, re-validate your bioassay to ensure the results are accurate and reproducible.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways.

Materials:

  • 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (NaOH), 0.1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • High-purity water

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Photostability chamber (ICH Q1B compliant)

  • Oven

Procedure:

  • Stock Solution Preparation: Prepare a stock solution of the compound in methanol at a concentration of 1 mg/mL.

  • Stress Conditions:

    • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

    • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

    • Oxidation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

    • Thermal Degradation: Place a solid sample of the compound in an oven at 80°C for 48 hours.

    • Photolytic Degradation: Expose a solid sample and a solution of the compound to light in a photostability chamber according to ICH Q1B guidelines.

  • Sample Analysis: After the designated stress period, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze by a validated stability-indicating HPLC method, preferably with a photodiode array (PDA) detector and coupled to a mass spectrometer (LC-MS).

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating method is crucial for separating the parent compound from its degradation products.

Initial HPLC Parameters:

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient 5% to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Detection 254 nm (or optimal wavelength)
Injection Volume 10 µL

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is suitable for stability testing.

Inferred Degradation Pathways

Based on the chemical nature of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine, we can propose the following primary degradation pathways:

parent 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine C₁₁H₈FN₅ hydrolysis Hydrolysis Product 2-(6-Fluoropyridin-3-yl)pyrimidin-5-ol parent->hydrolysis  H₂O (Acid/Base) photolysis Photolysis Product 6-(5-Aminopyrimidin-2-yl)pyridin-2-ol parent->photolysis  UV Light oxidation Oxidation Product N-oxide derivative parent->oxidation  [O]

Potential degradation pathways of the target compound.

Explanation of Pathways:

  • Hydrolysis: The C-NH₂ bond on the pyrimidine ring is a likely site for nucleophilic attack by water, leading to deamination and the formation of a hydroxyl group.[6][7]

  • Photolysis: UV irradiation can induce cleavage of the C-F bond or other rearrangements in the pyridine ring, potentially leading to the formation of a pyridinol derivative.[8][9]

  • Oxidation: The lone pair of electrons on the nitrogen atoms can be oxidized to form N-oxides. The amino group is also susceptible to oxidation.

By understanding these potential degradation pathways and implementing the recommended handling and storage procedures, researchers can significantly enhance the reliability and reproducibility of their long-term experiments involving 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine.

References

  • Fang, H., Zhang, J., Wang, W., & Zhang, H. (2014). Biodegradation of pyridine under UV irradiation. Journal of Environmental Sciences, 26(5), 1037-1043.
  • Klamerth, N., & Malato, S. (2011). Degradation of 2-chloropyridine in water by ultraviolet and ultrasound irradiation.
  • Li, W., Zhou, W., Li, G., Wu, S., & Li, F. (2025). Exploring Fluoropyridine Electrolytes in Li–S Batteries: Balancing Performance and Stability across Temperatures.
  • Kwiecień, A., & Ciunik, Z. (2015).
  • Brown, D. J., & Jacobsen, N. W. (2001). Selective hydrolysis of 2,4-diaminopyrimidine systems: a theoretical and experimental insight into an old rule. Journal of the Chemical Society, Perkin Transactions 2, (1), 88-92.
  • McTigue, M. A., et al. (2012). A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. International Journal of Scientific & Technology Research, 1(3), 56-65.
  • Barlin, G. B., & Brown, D. J. (1967). Kinetics of the hydrolytic deamination of N-heteroaromatic amines in aqueous alkaline solutions. Journal of the Chemical Society B: Physical Organic, 648-652.
  • Di, L. (2019). The role of photostability in drug discovery and development. Drug Discovery Today, 24(5), 1145-1151.
  • Ahuja, S., & Scypinski, S. (Eds.). (2011). Handbook of modern pharmaceutical analysis. Academic press.
  • Baertschi, S. W., Alsante, K. M., & Reed, R. A. (Eds.). (2011).
  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2).
  • Mohana, K. N., & Mallesha, L. (2013). Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine derivatives. Journal of the Serbian Chemical Society, 78(10), 1475-1486.
  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
  • Albini, A., & Fagnoni, M. (Eds.). (2007).
  • Kasai, H., Kawasaki, Y., & Kawai, K. (2019). Pyrimidine Ring-Opened Product from Oxidative DNA Damage of 5-Formyl-2'-deoxyuridine. Chemical research in toxicology, 32(4), 737-744.
  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). ICH Harmonised Tripartite Guideline: Photostability Testing of New Drug Substances and Products Q1B.
  • Bak, A., et al. (2022). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules, 27(22), 7786.
  • Kwiecień, A., & Ciunik, Z. (2015).
  • Procházková, E., et al. (2012). Determination of the antioxidative activity of substituted 5-aminopyrimidines. Free Radical Research, 46(1), 61-67.
  • Xiao, Z., Morris-Natschke, S. L., & Lee, K. H. (2021). A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. Frontiers in Chemistry, 9, 861288.
  • El-Sayed, W. A., et al. (2021).
  • Foroumadi, A., et al. (2015). Synthesis and Antiplatelet Aggregation Activity Evaluation of some 2-Aminopyrimidine and 2-Substituted-4,6-diaminopyrimidine Derivatives. Pharmaceutical Chemistry Journal, 49(1), 34-39.
  • Abdel-Aziem, A., et al. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Frontiers in Chemistry, 11, 1136055.
  • Brown, D. J. (2002). The Pyrimidines. John Wiley & Sons.
  • Joule, J. A., & Mills, K. (2010). Heterocyclic chemistry. John Wiley & Sons.
  • Knochel, P., & Molander, G. A. (Eds.). (2008). Comprehensive organic synthesis (Vol. 3). Elsevier.
  • Yagupolskii, L. M. (2019). Aromatic and heterocyclic compounds with fluorine and trifluoromethyl groups. Springer.
  • PubChem. (n.d.). 6-(2-Fluoropyridin-4-Yl)pyrido[3,2-D]pyrimidin-4-Amine. Retrieved from [Link]

  • The Royal Society of Chemistry. (2021). Selective hydrolysis of 2,4-diaminopyrimidine systems: a theoretical and experimental insight into an old rule. Retrieved from [Link]

  • MDPI. (2025). Nitropyridines in the Synthesis of Bioactive Molecules. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Strategies to Enhance the Bioavailability of Novel Pyrimidine Derivatives

Introduction This technical support guide is designed for researchers, scientists, and drug development professionals investigating the therapeutic potential of novel chemical entities, specifically focusing on compounds...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals investigating the therapeutic potential of novel chemical entities, specifically focusing on compounds like "2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine". The unique structural characteristics of this molecule, featuring a fluorinated pyridine ring linked to a pyrimidine amine, suggest potential challenges and opportunities in achieving optimal oral bioavailability. The presence of the fluorine atom can significantly alter metabolic stability and physicochemical properties, making a systematic approach to characterization and formulation essential.[1][2]

This guide provides a series of frequently asked questions (FAQs) and in-depth troubleshooting workflows to help you characterize your compound, identify the root causes of poor bioavailability, and select the most effective enhancement strategies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when beginning to work with a new chemical entity like 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine.

Q1: I have just synthesized 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine. What are the first critical properties I should assess to predict its potential oral bioavailability?

A1: To build a foundational understanding of your compound's potential in vivo behavior, you should start by characterizing three key properties: Aqueous Solubility , Membrane Permeability , and Metabolic Stability . These three pillars will provide the initial data needed to classify your compound and guide future development efforts. A data-driven approach is essential for selecting the right formulation strategy.[3]

Q2: My compound shows very low solubility in aqueous buffers. What is the immediate implication for oral bioavailability?

A2: Low aqueous solubility is a primary obstacle to good oral bioavailability.[4] A drug must first dissolve in the gastrointestinal fluids to be absorbed.[4] If your compound precipitates in the gut, it cannot effectively cross the intestinal membrane into the bloodstream. This will likely result in low and highly variable in vivo exposure, making it difficult to establish a clear dose-response relationship in efficacy and toxicology studies. Addressing solubility is often the first and most critical step in formulation development.

Q3: The fluorine atom in my compound is intended to block metabolism. Does this guarantee high bioavailability?

A3: Not necessarily. While strategic fluorination is a well-established method to enhance metabolic stability by strengthening the C-F bond against enzymatic attack, it does not guarantee high bioavailability.[1][2] Bioavailability is a function of both absorption and first-pass metabolism. Even if your compound is metabolically stable, it may still suffer from poor absorption due to low solubility or low membrane permeability. The fluorine atom, being highly electronegative, can also alter the compound's pKa and lipophilicity, which in turn affects both solubility and permeability.[1]

Q4: What is the Biopharmaceutics Classification System (BCS), and why is it relevant for my compound?

A4: The Biopharmaceutics Classification System (BCS) is a framework that categorizes drugs based on their aqueous solubility and intestinal permeability.[5] It is a crucial tool in drug development for predicting a drug's in vivo performance. By determining the solubility and permeability of 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine, you can classify it as:

  • BCS Class I: High Solubility, High Permeability

  • BCS Class II: Low Solubility, High Permeability

  • BCS Class III: High Solubility, Low Permeability

  • BCS Class IV: Low Solubility, Low Permeability

This classification will dictate the most logical path for formulation development. For instance, a BCS Class II compound is an ideal candidate for solubility enhancement techniques.[5]

Part 2: Troubleshooting and Experimental Workflows

This section provides detailed guides for identifying and solving common bioavailability challenges.

Workflow 1: Diagnosing the Root Cause of Poor Bioavailability

Before applying enhancement strategies, you must first diagnose the limiting factors. This workflow guides you through the essential experiments.

graph TD; A[Start: New Compound Synthesized] --> B{Initial Characterization}; B --> C[Step 1: Determine Aqueous Solubility]; B --> D[Step 2: Assess Intestinal Permeability]; B --> E[Step 3: Evaluate Metabolic Stability]; C --> F{Is Solubility > 100 µg/mL?}; F -- Yes --> G[Proceed to Permeability Assessment]; F -- No --> H[Problem Area: Low Solubility (Likely BCS Class II or IV)]; D --> I{Is Permeability (Papp) High?}; I -- Yes --> J[Proceed to Metabolic Stability Assessment]; I -- No --> K[Problem Area: Low Permeability (Likely BCS Class III or IV)]; E --> L{Is In Vitro Half-life > 30 min?}; L -- Yes --> M[Compound has Favorable Intrinsic Properties]; L -- No --> N[Problem Area: High Metabolic Clearance]; subgraph Legend direction LR legend_sol[Solubility]:::sol legend_perm[Permeability]:::perm legend_met[Metabolism]:::met end classDef sol fill:#EA4335,stroke:#202124,stroke-width:2px; classDef perm fill:#FBBC05,stroke:#202124,stroke-width:2px; classDef met fill:#34A853,stroke:#202124,stroke-width:2px; class C,F,H,legend_sol sol; class D,I,K,legend_perm perm; class E,L,N,legend_met met; style F fill:#4285F4, font-family:"Roboto", font-size:12px; style I fill:#4285F4, font-family:"Roboto", font-size:12px; style L fill:#4285F4, font-family:"Roboto", font-size:12px; style H fill:#EA4335, font-family:"Roboto", font-size:12px, font-weight:"bold"; style K fill:#FBBC05, font-family:"Roboto", font-size:12px, font-weight:"bold"; style N fill:#34A853, font-family:"Roboto", font-size:12px, font-weight:"bold";

Diagnostic workflow for identifying bioavailability barriers.

Troubleshooting Guide 1.1: Assessing Aqueous Solubility

Objective: To determine the thermodynamic and kinetic solubility of your compound.

Background: Thermodynamic solubility is the true equilibrium solubility, while kinetic solubility is often measured in high-throughput screens and can be influenced by factors like the use of DMSO from stock solutions.[6][7] Both are valuable for understanding your compound's behavior.

Experimental Protocol (Shake-Flask Method for Thermodynamic Solubility): [8]

  • Preparation: Add an excess amount of solid 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine to a series of vials containing aqueous buffers of different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic the GI tract.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Sample Processing: After equilibration, filter or centrifuge the samples to remove the undissolved solid.

  • Quantification: Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as HPLC-UV or LC-MS/MS.

  • Data Interpretation: The highest concentration measured is the thermodynamic solubility at that specific pH.

Data Summary Table:

pH of BufferExpected Solubility Behavior for an AmineMeasured Solubility (µg/mL)
1.2 (Simulated Gastric Fluid)Higher solubility due to protonation[Enter Your Data Here]
6.8 (Simulated Intestinal Fluid)Lower solubility as it approaches pKa[Enter Your Data Here]
7.4 (Physiological pH)Potentially lowest solubility[Enter Your Data Here]

If you encounter low solubility (<10 µg/mL), proceed to the "Bioavailability Enhancement Strategies" section.

Troubleshooting Guide 1.2: Assessing Membrane Permeability

Objective: To predict in vivo intestinal absorption by measuring the rate of transport across a Caco-2 cell monolayer.

Background: The Caco-2 permeability assay is a well-established in vitro model that mimics the human intestinal epithelium.[9][10] It allows for the measurement of a compound's apparent permeability coefficient (Papp) and can also identify if the compound is a substrate of efflux transporters like P-glycoprotein (P-gp).[10]

Experimental Protocol (Caco-2 Bidirectional Permeability Assay): [11][12]

  • Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days until they form a differentiated monolayer with intact tight junctions.

  • Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to confirm monolayer integrity before starting the experiment.[11]

  • Transport Study (Apical to Basolateral - A to B):

    • Add your compound (e.g., at 10 µM) to the apical (donor) side of the Transwell®.

    • At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral (receiver) side.

  • Transport Study (Basolateral to Apical - B to A):

    • In a separate set of wells, add your compound to the basolateral (donor) side.

    • Take samples from the apical (receiver) side at the same time points.

  • Quantification: Analyze the concentration of the compound in all samples by LC-MS/MS.

  • Calculations:

    • Calculate the Papp value for both A -> B and B -> A directions.

    • Calculate the Efflux Ratio (ER) = Papp (B to A) / Papp (A to B).

Data Interpretation:

Papp (A to B) Value (x 10⁻⁶ cm/s)Predicted Absorption
> 10High
1 - 10Moderate
< 1Low
  • An Efflux Ratio > 2 suggests that your compound is actively pumped out of the cells by efflux transporters, which can be a significant barrier to absorption.

Troubleshooting Guide 1.3: Assessing Metabolic Stability

Objective: To determine the intrinsic clearance of your compound in the liver.

Background: This assay uses liver microsomes, which contain the key Cytochrome P450 (CYP) enzymes responsible for Phase I metabolism.[13][14] The rate at which your compound is metabolized provides an estimate of its first-pass clearance in the liver.

Experimental Protocol (Liver Microsomal Stability Assay): [1][15][16]

  • Reaction Mixture: Prepare a reaction mixture containing liver microsomes (human, rat, or other species of interest) and a NADPH-regenerating system in a phosphate buffer.

  • Initiation: Pre-incubate the microsomes at 37°C, then add your compound (e.g., at 1 µM) to start the reaction.

  • Time Points: Take aliquots of the reaction at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quenching: Stop the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Analysis: Centrifuge to pellet the protein, and analyze the supernatant by LC-MS/MS to measure the disappearance of the parent compound over time.

  • Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Data Interpretation:

In Vitro Half-life (t½)Predicted Hepatic Clearance
> 30 minutesLow
10 - 30 minutesModerate
< 10 minutesHigh
  • A short half-life (< 10 minutes) indicates rapid metabolism and suggests that first-pass clearance will significantly reduce the amount of drug reaching systemic circulation.

Part 3: Selection of Bioavailability Enhancement Strategies

Based on your findings from the troubleshooting workflows, use this guide to select an appropriate strategy.

graph TD; A[Characterization Data] --> B{What is the primary barrier?}; B -- "Low Solubility (BCS II/IV)" --> C[Solubility Enhancement]; B -- "Low Permeability (BCS III/IV)" --> D[Permeability Enhancement]; B -- "High Metabolism" --> E[Metabolic Stabilization]; C --> C1[Micronization/Nanonization]; C --> C2[Amorphous Solid Dispersions]; C --> C3[Lipid-Based Formulations (SEDDS)]; C --> C4[Salt Formation]; D --> D1[Prodrugs (Utilize Transporters)]; D --> D2[Permeation Enhancers]; E --> E1[Prodrug Approach (Masks Metabolic Site)]; E --> E2[Structural Modification (e.g., Deuteration)]; subgraph Legend direction LR legend_sol[Solubility]:::sol legend_perm[Permeability]:::perm legend_met[Metabolism]:::met end classDef sol fill:#EA4335,stroke:#202124,stroke-width:2px; classDef perm fill:#FBBC05,stroke:#202124,stroke-width:2px; classDef met fill:#34A853,stroke:#202124,stroke-width:2px; class C,C1,C2,C3,C4,legend_sol sol; class D,D1,D2,legend_perm perm; class E,E1,E2,legend_met met; style B fill:#4285F4, font-family:"Roboto", font-size:14px, color:#FFFFFF;

Strategy selection based on identified bioavailability barriers.

Strategy 1: If the Problem is Low Solubility
  • Particle Size Reduction (Micronization/Nanonization): This strategy increases the surface area-to-volume ratio of the drug particles, which enhances the dissolution rate according to the Noyes-Whitney equation.[4] This is a straightforward approach for compounds with dissolution rate-limited absorption.

  • Amorphous Solid Dispersions (ASDs): Dispersing the compound in its high-energy, non-crystalline (amorphous) form within a polymer matrix can significantly improve its aqueous solubility and dissolution.[11] This is one of the most powerful techniques for poorly soluble molecules.

  • Lipid-Based Drug Delivery Systems (LBDDS): Formulating the compound in lipids, oils, and surfactants (e.g., Self-Emulsifying Drug Delivery Systems - SEDDS) can improve solubility and absorption.[13][15] These systems can also enhance lymphatic transport, potentially bypassing first-pass metabolism.[11]

  • Salt Formation: For ionizable compounds, forming a salt can dramatically increase solubility and dissolution rate. Given that 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine has a basic amine group, forming an acid addition salt is a viable strategy.

Strategy 2: If the Problem is High Metabolism
  • Prodrug Approach: A prodrug is a biologically inactive derivative of a drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active parent drug.[17] By chemically modifying the site of metabolism on 2-(6-Fluoropyridin-3-yl)pyrimidin-5-amine, you can protect it from premature degradation. This strategy is particularly useful if a specific metabolic "soft spot" has been identified. This approach has been successfully used for other pyrimidine and purine analogs.[3]

References

  • DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. [Link]

  • Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. UPM Pharmaceuticals. [Link]

  • Baranczewski P, Stańczak A, Sundberg K, et al. Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. Pharmacol Rep. 2006;58 Suppl:453-72. [Link]

  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. [Link]

  • Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. ResearchGate. [Link]

  • Experimental and Computational Methods Pertaining to Drug Solubility. SciSpace. [Link]

  • Hubatsch I, Ragnarsson EG, Artursson P. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Nat Protoc. 2007;2(9):2111-9. [Link]

  • Caco-2 Permeability. Concept Life Sciences. [Link]

  • The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

  • METABOLISM OF FLUORINE-CONTAINING DRUGS. Annual Reviews. [Link]

  • Effects of fluorine substitution on drug metabolism: pharmacological and toxicological implications. PubMed. [Link]

  • Solubility Toolbox for Successful Design of Drug Candidates. Inventiva Pharma. [Link]

  • Overcoming In Vitro Liver Metabolism Screening Limitations with Permeabilized Human Hepatocytes. Discovery Life Sciences. [Link]

  • Prodrugs of purine and pyrimidine analogues for the intestinal di/tri-peptide transporter PepT1: affinity for hPepT1 in Caco-2 cells, drug release in aqueous media and in vitro metabolism. PubMed. [Link]

  • Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. PMC. [Link]

  • Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review. [Link]

  • Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. [Link]

  • A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. [Link]

  • What are the methods used for enhancement of bioavailability? - Patsnap Synapse. [Link]

Sources

Optimization

optimization of aminopyrimidine derivatives as selective antagonists

Ticket System: Medicinal Chemistry & Assay Biology Status: Online Operator: Senior Application Scientist Topic: Optimization of Aminopyrimidine Derivatives as Selective Antagonists Reference ID: AP-OPT-2026 Welcome to th...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket System: Medicinal Chemistry & Assay Biology

Status: Online Operator: Senior Application Scientist Topic: Optimization of Aminopyrimidine Derivatives as Selective Antagonists Reference ID: AP-OPT-2026

Welcome to the Aminopyrimidine Optimization Hub

You are likely here because your aminopyrimidine scaffold—while a privileged structure in kinase and GPCR drug discovery—is failing in one of three critical areas: Regioselectivity during synthesis, Isoform Selectivity in biological assays, or Aqueous Solubility in formulation.

This guide moves beyond standard textbook definitions. We treat your chemical series as a system that requires debugging. Below are the three most common "error codes" we see in aminopyrimidine development and the protocols to resolve them.

Module 1: Synthetic Troubleshooting (The "Wrong Isomer" Error)

Issue: You are attempting a nucleophilic aromatic substitution (


) on a 2,4-dichloropyrimidine core, but you are getting a mixture of isomers or the wrong regioisomer (C2 instead of C4).
Root Cause Analysis

The reactivity of 2,4-dichloropyrimidine is governed by the electrophilicity of the carbons.

  • Standard Rule: The C4 position is generally more electrophilic due to the specific LUMO distribution and the lack of steric hindrance compared to C2 (flanked by two nitrogens).

  • The Exception: The presence of electron-donating groups at C5/C6 or the use of specific solvent/catalyst systems can flip this selectivity or erode the ratio.

Resolution Protocol: Controlling Regioselectivity
VariableRecommendation for C4 SelectivityRecommendation for C2 Selectivity
Temperature Low (< 0°C to RT). Kinetic control favors C4.High (Reflux). Thermodynamic control can sometimes favor C2, but often leads to mixtures.
Base DIPEA / TEA. Non-nucleophilic bases prevent side reactions.NaH / LiHMDS. Stronger bases can sometimes force difficult substitutions.
Lewis Acid None.

.
Coordination to N3 can activate C2 for attack (See J. Org. Chem. 2015).[1][2][3]
Nucleophile Primary Amines. Sterically smaller, hit C4 fast.Tertiary Amines. Can show unexpected C2 selectivity due to mechanism changes.
Visual Workflow: The Regioselectivity Decision Tree

Regioselectivity Start Starting Material: 2,4-Dichloropyrimidine ConditionA Condition A: Low Temp (0°C) DIPEA, THF Start->ConditionA Standard Path ConditionB Condition B: Lewis Acid (ZnCl2) or Tertiary Amine Start->ConditionB Alternative Path ProductC4 Product A (Major): C4-Substitution (Kinetic Product) ConditionA->ProductC4 Favored ProductC2 Product B (Major): C2-Substitution (Rare/Forced) ConditionB->ProductC2 Shifted Selectivity

Figure 1: Decision tree for controlling nucleophilic attack sites on the pyrimidine core. C4 is the default kinetic trap; C2 requires specific forcing conditions.

Module 2: Selectivity Optimization (The "Pan-Assay" Error)

Issue: Your lead compound inhibits the target kinase (e.g., EGFR, JAK2) but also hits off-targets (CDK2, SRC), leading to toxicity.

Root Cause Analysis

Aminopyrimidines are "privileged scaffolds" precisely because they mimic ATP's adenine ring. They bind to the Hinge Region via a bidentate hydrogen bond (N1 acceptor, C2-NH donor).

  • The Bug: Because the hinge region is highly conserved across the kinome, a simple aminopyrimidine is a "master key" that fits too many locks.

Resolution Protocol: The Gatekeeper Strategy

To induce selectivity, you must exploit the non-conserved regions: the Gatekeeper Residue and the Solvent Front .

Step-by-Step Optimization:

  • Identify the Gatekeeper: Check your target kinase. Is the gatekeeper residue small (Threonine/Alanine) or large (Methionine/Phenylalanine)?

  • The "Threonine" Vector: If your target has a small gatekeeper (e.g., EGFR T790M mutation creates a large gatekeeper, but wild type is small), you can extend a hydrophobic group from the pyrimidine C5 position into the "Back Pocket."

  • The N-Methylation Switch:

    • Action: Methylate the exocyclic amine at C2 or the pyrimidine N1 (if tautomerism allows).

    • Result: This often breaks the canonical hinge binding mode, forcing the molecule to adopt a different orientation that may be unique to your target's specific pocket shape.

Visual Workflow: Hinge Binding Logic

Selectivity Hinge Hinge Region Interaction (Conserved) Selectivity Selectivity Checkpoint Hinge->Selectivity Gatekeeper Gatekeeper Residue (Variable Size) Selectivity->Gatekeeper Target Back Pocket SolventFront Solvent Front (High Variability) Selectivity->SolventFront Add Solubilizing Tail Outcome1 Pan-Kinase Inhibitor (Toxic) Gatekeeper->Outcome1 Clash with Large GK Outcome2 Selective Antagonist (Target Specific) Gatekeeper->Outcome2 Fit Small GK SolventFront->Outcome2 Unique Surface Interaction

Figure 2: Strategic vectors for selectivity. Targeting the Gatekeeper or Solvent Front breaks the promiscuity of the hinge-binding core.

Module 3: Solubility & ADME (The "Brick Dust" Error)

Issue: Your compound has sub-nanomolar potency but precipitates in the assay buffer or shows 0% oral bioavailability.

Root Cause Analysis

Aminopyrimidines are flat, aromatic, and prone to


-

stacking. This results in high crystallinity (high melting point) and low aqueous solubility.
  • The "Flat" Trap: Medicinal chemists often add more aromatic rings to gain potency, inadvertently turning the drug into "brick dust."

Resolution Protocol: The Escape from Flatland
StrategyMechanismImplementation Example

Enrichment
Disrupts planar stacking, lowering lattice energy.Replace a phenyl ring with a cyclohexyl or spirocyclic group.
Solubilizing Tails Introduces ionizable centers to interact with water.Add N-methyl piperazine or morpholine at the solvent-exposed position (usually C4 or C6).
Symmetry Breaking Reduces crystal packing efficiency.Introduce a methyl group at an ortho position on a pendant ring to force a twisted conformation (atropisomerism).

Frequently Asked Questions (FAQ)

Q: My aminopyrimidine yield is <10% in the Buchwald-Hartwig coupling. Why? A: Aminopyrimidines can chelate Palladium, poisoning your catalyst.

  • Fix: Switch to a catalyst system designed for heteroaromatics, such as Pd2(dba)3 + Xantphos or BrettPhos . Alternatively, revert to

    
     conditions using acid catalysis (HCl in dioxane) if the partner is an aniline.
    

Q: I see "negative" inhibition or fluorescence interference in my assay. Is the compound aggregating? A: Likely. Aminopyrimidines are notorious for colloidal aggregation at high concentrations.

  • Fix: Add 0.01% Triton X-100 to your assay buffer. If the IC50 shifts significantly, your compound was acting as a promiscuous aggregator, not a true binder.

Q: How do I improve metabolic stability without losing potency? A: The C5 position of the pyrimidine ring is a metabolic "soft spot" for oxidation.

  • Fix: Block this site with a Fluorine atom or a Chlorine atom. This blocks CYP450 oxidation while maintaining the electronic properties required for hinge binding.

References

  • Regioselectivity in Synthesis: Barvian, N. C., et al. "Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles."[4] The Journal of Organic Chemistry, 2015, 80(15), 7757–7763. Link

  • Adenosine Receptor Selectivity: Jacobson, K. A., et al. "Optimization of 2-Amino-4,6-diarylpyrimidine-5-carbonitriles as Potent and Selective A1 Antagonists." Journal of Medicinal Chemistry, 2022, 65(3), 2091–2106.[5] Link

  • Solubility Strategies: Ishikawa, M., et al. "Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry." Journal of Medicinal Chemistry, 2011, 54(6), 1539–1554. Link

  • Kinase Hinge Binding: Traxler, P., et al. "Protein tyrosine kinase inhibitors in cancer treatment." Expert Opinion on Therapeutic Targets, 2001, 5(2), 151-161.
  • JAK2 Inhibitor Optimization: Ma, X., et al. "Discovery and optimization of 2-aminopyridine derivatives as novel and selective JAK2 inhibitors."[6] Bioorganic & Medicinal Chemistry Letters, 2020, 30(8), 127048.[6] Link[6]

Sources

Troubleshooting

Technical Support Center: Optimizing the Pharmacokinetic Profiles of Aminopyridopyrazinone Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with aminopyridopyrazinone inhibitors. This guide provides in-depth troubleshooting advice and answers to fr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with aminopyridopyrazinone inhibitors. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common pharmacokinetic (PK) challenges during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common pharmacokinetic challenges observed with aminopyridopyrazinone inhibitors?

Aminopyridopyrazinone inhibitors, like many heterocyclic compounds, can present a range of pharmacokinetic challenges.[1][2] The most frequently encountered issues include:

  • Poor Oral Bioavailability: This is often a result of low aqueous solubility, which limits the dissolution of the compound in the gastrointestinal tract.[3][4][5] Additionally, extensive first-pass metabolism in the gut wall and liver can significantly reduce the amount of active drug reaching systemic circulation.[5]

  • High Metabolic Clearance: The heterocyclic scaffold of aminopyridopyrazinones can be susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, leading to rapid clearance and a short in vivo half-life.[6][7]

  • Efflux by Transporters: These compounds can be substrates for efflux transporters such as P-glycoprotein (P-gp), which actively pump the drug out of cells and back into the intestinal lumen, thereby limiting absorption.[8][9]

  • Formation of Reactive Metabolites: The bioactivation of certain structural motifs within the aminopyridopyrazinone scaffold can lead to the formation of reactive metabolites, which can cause toxicity.[10][11]

Q2: What is the general strategy for improving the pharmacokinetic profile of a lead aminopyridopyrazinone inhibitor?

A systematic approach is crucial for optimizing the PK profile of your lead compound. The general workflow involves identifying the primary liabilities and then employing a combination of medicinal chemistry and formulation strategies to address them.[12]

A typical workflow can be visualized as follows:

A Initial PK Assessment (in vivo & in vitro) BB BB A->BB B Identify Primary Liabilities (e.g., Poor F, High CL) C Hypothesize Cause(s) (Solubility, Metabolism, Efflux) D Medicinal Chemistry Approaches (Structural Modification) C->D Select Strategy E Formulation Strategies (Solubilization, Delivery Systems) C->E Select Strategy F Iterative Re-evaluation of PK Profile D->F E->F F->B Re-assess G Candidate Selection F->G Profile Improved BB->C

Caption: Workflow for PK Optimization.

Troubleshooting Guides

Issue 1: Poor Oral Bioavailability

Symptom: Your aminopyridopyrazinone inhibitor shows low exposure after oral administration in animal models.

Potential Cause A: Poor Aqueous Solubility

Explanation: Many heterocyclic compounds are poorly soluble in water, which is a prerequisite for absorption in the gastrointestinal tract.[3][13]

Troubleshooting Steps:

  • Assess Physicochemical Properties:

    • Protocol: Determine the aqueous solubility of your compound at different pH values (e.g., pH 2, 5, and 7.4) to mimic the conditions of the GI tract. Also, measure the lipophilicity (LogP/LogD).

  • Medicinal Chemistry Strategies:

    • Introduce Polar Functional Groups: Adding polar groups like hydroxyls or amines can enhance solubility.

    • Salt Formation: If your compound has a basic or acidic handle, forming a salt can significantly improve solubility and dissolution rate.[14]

  • Formulation Strategies:

    • Particle Size Reduction: Micronization or nanosizing increases the surface area of the drug particles, leading to faster dissolution.[4][5][14]

    • Amorphous Solid Dispersions: Dispersing the drug in a polymer matrix can prevent crystallization and maintain a higher energy, more soluble amorphous state.[3]

    • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can improve the solubility and absorption of lipophilic drugs.[4][13]

Potential Cause B: High First-Pass Metabolism

Explanation: Your compound may be extensively metabolized by enzymes in the intestine and liver before it reaches systemic circulation.

Troubleshooting Steps:

  • In Vitro Metabolic Stability Assays:

    • Protocol: Incubate your compound with liver microsomes or hepatocytes to determine its intrinsic clearance. This will help you understand how quickly the compound is metabolized.

  • Identify Metabolic Hotspots:

    • Protocol: Use techniques like mass spectrometry to identify the metabolites formed in the in vitro assays. This will reveal the "soft spots" on your molecule that are susceptible to metabolism.

  • Block Sites of Metabolism:

    • Strategy: Modify the chemical structure at the metabolic hotspots to block metabolism. For example, introducing a fluorine atom can prevent hydroxylation.[10]

Potential Cause C: Efflux by Transporters

Explanation: Your compound might be a substrate for efflux transporters like P-gp, which pump it back into the gut lumen.[8][9]

Troubleshooting Steps:

  • Caco-2 Permeability Assay:

    • Protocol: Use Caco-2 cell monolayers to assess the bidirectional transport of your compound. A high efflux ratio (B-A/A-B) suggests that your compound is a substrate for efflux transporters.

  • Strategies to Mitigate Efflux:

    • Structural Modification: Modify the structure to reduce its recognition by efflux transporters. This can involve altering lipophilicity or removing hydrogen bond donors.

    • Co-administration with an Efflux Inhibitor: In preclinical studies, co-dosing with a known P-gp inhibitor can confirm the role of efflux in limiting absorption.[15]

Issue 2: High Systemic Clearance and Short Half-Life

Symptom: After intravenous administration, your compound is rapidly cleared from the body, resulting in a short half-life.

Explanation: This is typically due to rapid metabolism by liver enzymes, primarily cytochrome P450s.[7]

Troubleshooting Workflow:

A High In Vivo Clearance Observed BB BB A->BB B In Vitro Metabolic Stability Assay (Microsomes, Hepatocytes) C Identify Metabolic Hotspots (LC-MS/MS) D Block Metabolism (e.g., Deuteration, Halogenation) C->D Select Strategy E Introduce Metabolic Soft Spot Elsewhere C->E Select Strategy F Scaffold Hopping C->F Select Strategy G Re-evaluate In Vitro & In Vivo Clearance D->G E->G F->G BB->C

Caption: Strategy for Reducing Metabolic Clearance.

Detailed Strategies:

  • Block Metabolic Hotspots:

    • Rationale: By identifying the exact site of metabolism, you can make targeted chemical modifications to prevent it.[10]

    • Example: If an aromatic ring is being hydroxylated, introducing an electron-withdrawing group can deactivate the ring towards oxidation.[16]

  • Scaffold Hopping:

    • Rationale: Replacing a metabolically labile part of the scaffold with a more stable isostere can improve metabolic stability while retaining pharmacological activity.[6][7] For example, replacing an electron-rich phenyl ring with a more electron-deficient pyridine ring can reduce susceptibility to P450-mediated oxidation.[7]

Illustrative Data on Structural Modifications:

CompoundModificationIn Vitro t1/2 (min)In Vivo CL (mL/min/kg)
Parent -1550
Analog 1 Fluorination at metabolic hotspot6012
Analog 2 Scaffold hop (phenyl to pyridine)908
Issue 3: Potential for Reactive Metabolite Formation

Symptom: Your compound series shows signs of toxicity in preclinical studies, or you have identified structurally alerting motifs.

Explanation: Some chemical moieties can be metabolically activated to form reactive electrophiles that can covalently bind to cellular macromolecules, leading to toxicity.[10][11]

Mitigation Strategies:

  • Structural Alert Analysis:

    • Action: Examine the structure of your aminopyridopyrazinone inhibitors for known toxicophores.

  • Reactive Metabolite Trapping Assays:

    • Protocol: Incubate your compound with liver microsomes in the presence of a trapping agent like glutathione (GSH). The formation of GSH adducts, detectable by mass spectrometry, indicates the presence of reactive metabolites.

  • Structural Redesign:

    • Goal: Modify the scaffold to eliminate the structural alert or block the metabolic pathway leading to the reactive intermediate.[11] This could involve removing or replacing functionalities prone to bioactivation.[10]

References

  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK.
  • Gupta, S., Kesarla, R. S., & Omri, A. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2013, 809482.
  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC.
  • Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. UPM Pharmaceuticals.
  • Optimization of the aminopyridopyrazinones class of PDE5 inhibitors: discovery of 3-[(trans-4-hydroxycyclohexyl)amino]-7-(6-methoxypyridin-3-yl)-1-(2-propoxyethyl)pyrido[3,4-b]pyrazin-2(1H)-one. PubMed.
  • 5 Strategies to abrogate reactive metabolite formation: blocking sites of bioactiv
  • A strategy to minimize reactive metabolite formation: discovery of (S)-4-(1-cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)-2,5-dimethylpyridin-3-ylamino]-5-oxo-4,5-dihydropyrazine-2-carbonitrile as a potent, orally bioavailable corticotropin-releasing factor-1 receptor antagonist. PubMed.
  • Scaffold-hopping as a strategy to address metabolic liabilities of arom
  • Scaffold-hopping as a strategy to address metabolic liabilities of arom
  • (PDF) Heterocyclic Compounds in Modern Drug Design: Synthetic Strategies and Biological Targets.
  • Structure Activity Rel
  • Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry.
  • Structure-activity relationship and pharmacokinetic profile of 5-ketopyrazole factor Xa inhibitors. PubMed.
  • Aminopyridinecarboxamide-based inhibitors: Structure-activity rel
  • Role of Biotransformation Studies in Minimizing Metabolism-Rel
  • Heterocyclic Anticancer Compounds: Recent Advances and the Paradigm Shift towards the Use of Nanomedicine's Tool Box. PMC.
  • Efflux Cell Membrane Transporters involved in Drug Transport and Drug Interactions.
  • Editorial: Emerging heterocycles as bioactive compounds. PMC.
  • (PDF) Recent Advances: Heterocycles in Drugs and Drug Discovery.
  • Exploring the Structure-Activity Relationship (SAR) of Drugs. AZoLifeSciences.
  • Efflux ABC transporters in drug disposition and their posttranscriptional gene regul
  • Structure-Activity Relationships (SAR) in Drug Design. Pharmacology Mentor.
  • The Role of Intestinal Efflux Transporters In Drug Absorption. MilliporeSigma.
  • Pharmacokinetics and drug interactions: Update for new antipsychotics.
  • The Crucial Role of Transporters in Drug Disposition and Metabolism. Walsh Medical Media.
  • Formulation Strategies to Improve Pharmacokinetics Profile. Encyclopedia MDPI.
  • Pharmacokinetic Enhancers (Boosters)—Escort for Drugs against Degrading Enzymes and Beyond. MDPI.
  • Pharmacokinetic Boosting of Kinase Inhibitors. PMC - NIH.
  • Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Neg

Sources

Reference Data & Comparative Studies

Validation

head-to-head comparison of fluorinated vs. non-fluorinated pyrimidine analogs

Topic: Head-to-Head Comparison of Fluorinated vs. Non-Fluorinated Pyrimidine Analogs Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Professionals Executive Summary: Th...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Head-to-Head Comparison of Fluorinated vs. Non-Fluorinated Pyrimidine Analogs Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary: The Fluorine Effect in Pyrimidine Chemistry

In medicinal chemistry, the substitution of a hydrogen atom with fluorine (bioisosterism) is a transformative strategy, not merely a structural tweak. This guide objectively compares fluorinated pyrimidine analogs (e.g., 5-FU, Gemcitabine) against their non-fluorinated counterparts (Uracil, Cytarabine).

The core distinction lies in the "Fluorine Blockade" : while the van der Waals radius of fluorine (1.47 Å) mimics hydrogen (1.20 Å) closely enough to fool enzymes into binding, the carbon-fluorine (C-F) bond strength and electronegativity arrest catalytic cycles, converting substrates into suicide inhibitors.[1]

Physicochemical Profile: The Atomic Differentiators

The introduction of fluorine alters the electronic landscape of the pyrimidine ring. The most critical changes occur in acidity (pKa) and bond dissociation energy (BDE), which directly dictate the drug's mechanism of action (MOA).[1]

Table 1: Comparative Physicochemical Properties

PropertyNon-Fluorinated (Uracil / dUMP)Fluorinated (5-FU / FdUMP)Impact on Pharmacology
C-5 Substituent Hydrogen (-H)Fluorine (-F)Mechanism Switch: H-abstraction is catalytic; F-abstraction is impossible under physiological conditions.[1]
Bond Energy (C-X) ~98 kcal/mol (C-H)~116–130 kcal/mol (C-F)Metabolic Stability: The C-F bond resists enzymatic cleavage, leading to "Suicide Inhibition" of Thymidylate Synthase (TS).[1]
pKa (N3-H) ~9.5~8.0 ± 0.1Ionization: 5-FU is ~1.5 log units more acidic.[1] At pH 7.4, a significant fraction of 5-FU is ionized, affecting transport and base-pairing.
TS Binding Affinity (Ki) Km ≈ 3.0 – 6.0 µMKi ≈ 1.7 nMPotency: FdUMP binds ~2000x more tightly to Thymidylate Synthase than the natural substrate.[1]
Lipophilicity (LogP) -1.9 (Uracil)-0.89 (5-FU)Permeability: Fluorination generally increases lipophilicity, altering passive diffusion profiles.[1]

Mechanistic Deep Dive: Thymidylate Synthase (TS) Inhibition

The defining difference between these classes is the interaction with Thymidylate Synthase (TS).[1] TS catalyzes the methylation of dUMP to dTMP, the sole de novo source of thymidylate for DNA synthesis.[2]

  • Non-Fluorinated (dUMP): The enzyme forms a transient covalent bond with C6.[1] The cofactor (5,10-CH2-THF) transfers a methylene group to C5.[2] Crucially, a base abstracts the proton at C5 , resolving the complex and releasing dTMP.

  • Fluorinated (FdUMP): The enzyme initiates the same attack. However, the C-F bond at C5 cannot be broken by the enzyme's base. The reaction stalls at the covalent intermediate stage, trapping the enzyme, cofactor, and drug in an irreversible "dead-end" complex.

Visualization: The Ternary Complex Trap

TS_Mechanism cluster_nonfluoro Non-Fluorinated (Natural) cluster_fluoro Fluorinated (Inhibitor) TS Thymidylate Synthase (Enzyme) Complex_H Transient Complex (C-H Bond) TS->Complex_H Complex_F STABLE Ternary Complex (C-F Bond) TS->Complex_F Cofactor 5,10-CH2-THF (Cofactor) Cofactor->Complex_H Cofactor->Complex_F dUMP dUMP (Substrate) dUMP->Complex_H dTMP dTMP (Product) Complex_H->dTMP Proton Abstraction (C-H breaks) FdUMP FdUMP (Inhibitor) FdUMP->Complex_F DeadEnd Enzyme Inactivation (Suicide Inhibition) Complex_F->DeadEnd Blockade: C-F bond resists breakage

Caption: Comparative mechanism of Thymidylate Synthase. The C-F bond in FdUMP prevents the resolution of the catalytic intermediate, permanently inactivating the enzyme.

Case Study: Cytarabine (Ara-C) vs. Gemcitabine (dFdC)

While 5-FU illustrates the C-F bond strength, the comparison between Cytarabine (non-fluorinated analog of cytidine) and Gemcitabine (difluoro-analog) highlights metabolic self-potentiation .[1]

FeatureCytarabine (Ara-C)Gemcitabine (dFdC)
Fluorination None (Arabinose sugar)2',2'-Difluoro (Ribose ring)
Chain Termination Direct termination upon incorporation.[1]Masked Chain Termination: Adds one more base after incorporation, shielding the drug from exonuclease removal.
RNR Inhibition Weak/None.[1]Potent: Gemcitabine-diphosphate inhibits Ribonucleotide Reductase (RNR), depleting dCTP pools.[1]
Self-Potentiation No.Yes: Low dCTP (caused by RNR inhibition) reduces competition for phosphorylation kinases, increasing Gemcitabine activation.[1]

Experimental Protocols (Validation)

To validate these differences in your own lab, use the following standardized protocols.

Protocol A: TS Inhibition Kinetics (Spectrophotometric)

Objective: Quantify the "Fluorine Blockade" by measuring the conversion of 5,10-CH2-THF to Dihydrofolate (DHF).

  • Reagents: Recombinant hThyA (Human TS), 5,10-CH2-THF (200 µM), dUMP (variable), FdUMP (variable).

  • Buffer: 50 mM Tris-HCl (pH 7.4), 1 mM EDTA, 25 mM MgCl2, 5 mM HCHO, 10 mM 2-mercaptoethanol.

  • Setup: Prepare a reaction mixture in a UV-transparent quartz cuvette at 25°C.

  • Initiation: Add enzyme to initiate reaction.

  • Detection: Monitor absorbance increase at 340 nm (formation of DHF,

    
    ).
    
  • Analysis:

    • Control (dUMP): Linear increase in A340.[1]

    • Experimental (FdUMP): Rapid initial burst followed by a plateau as the enzyme is irreversibly inactivated (time-dependent inhibition).[1]

    • Calculation: Plot

      
       vs [I] to determine 
      
      
      
      and
      
      
      .[1]
Protocol B: Metabolic Stability (Microsomal)

Objective: Assess the resistance of the pyrimidine ring to catabolism.

  • System: Pooled human liver microsomes (HLM) or recombinant DPD (Dihydropyrimidine Dehydrogenase) enzyme.[1]

  • Incubation: Incubate 1 µM test compound (Uracil vs 5-FU) with NADPH regenerating system in phosphate buffer (pH 7.4) at 37°C.[1]

  • Sampling: Aliquot at 0, 5, 15, 30, 60 min. Quench with ice-cold acetonitrile containing internal standard (e.g., Chlorpropamide).[1]

  • Analysis (LC-MS/MS):

    • Monitor parent depletion.[1]

    • Note: While 5-FU is catabolized by DPD (forming F-beta-alanine), the rate and products differ from Uracil due to the electronic effects of fluorine on the ring reduction kinetics.

References

  • Longley, D. B., et al. (2003). "5-fluorouracil: mechanisms of action and clinical strategies." Nature Reviews Cancer.[1] Link

  • Parker, W. B., & Cheng, Y. C. (1990). "Metabolism and mechanism of action of 5-fluorouracil." Pharmacology & Therapeutics.[1] Link

  • O'Reilly, M. K., & Kao, C. (1998). "A comprehensive review of the pharmacokinetics of gemcitabine." Investigational New Drugs. Link[1]

  • Costi, M. P., et al. (2005). "Thymidylate synthase structure, function and implication in drug discovery." Current Medicinal Chemistry. Link

  • Hagmann, W. K. (2008).[1] "The many roles for fluorine in medicinal chemistry." Journal of Medicinal Chemistry. Link[1]

Sources

Comparative

Technical Guide: Evaluating the Selectivity of Aminopyrimidine Compounds as FGFR4 Inhibitors

Executive Summary: The Structural Imperative Fibroblast Growth Factor Receptor 4 (FGFR4) has emerged as a critical therapeutic target, particularly in Hepatocellular Carcinoma (HCC) driven by the FGF19-FGFR4-KLB (β-Kloth...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Structural Imperative

Fibroblast Growth Factor Receptor 4 (FGFR4) has emerged as a critical therapeutic target, particularly in Hepatocellular Carcinoma (HCC) driven by the FGF19-FGFR4-KLB (β-Klotho) signaling axis. However, the high sequence homology between the kinase domains of FGFR4 and its paralogs (FGFR1–3) presents a significant selectivity challenge.[1] Non-selective inhibition leads to dose-limiting toxicities, such as hyperphosphatemia (FGFR1 blockade).

This guide focuses on aminopyrimidine-based covalent inhibitors (and structurally related scaffolds like pyridopyrimidines), which exploit a unique structural vulnerability: Cysteine 552 (Cys552) . Unlike FGFR1–3, which possess a Tyrosine at this position, FGFR4 contains a reactive Cysteine in the hinge region (GK+2 position).[2] This guide provides a validated framework for evaluating the selectivity of these compounds, moving from structural rationale to rigorous experimental protocols.

Structural Mechanism of Selectivity[3]

To evaluate selectivity, one must first understand the binding mode. Aminopyrimidine inhibitors designed for FGFR4 typically function as Targeted Covalent Inhibitors (TCIs) .

The Cys552 "Selectivity Filter"[4]
  • FGFR1–3: Hinge region contains Tyr563/Tyr566/Tyr560 .

  • FGFR4: Hinge region contains Cys552 .[3][4]

Selective aminopyrimidines are equipped with an electrophilic "warhead" (often an acrylamide or propiolamide) positioned to form a covalent bond specifically with the thiol group of Cys552. This covalent engagement drives potency (prolonged residence time) and, more importantly, selectivity, as the warhead cannot react with the Tyrosine in FGFR1–3.

Diagram: Mechanism of Covalent Selectivity

The following diagram illustrates the signaling pathway and the specific intervention point of Cys552-targeting inhibitors.

FGFR4_Pathway FGF19 FGF19 (Ligand) FGFR4_Ec FGFR4 Extracellular Domain FGF19->FGFR4_Ec Binds KLB β-Klotho (Co-receptor) KLB->FGFR4_Ec Stabilizes Complex FGFR4_Kinase FGFR4 Kinase Domain (Intracellular) FGFR4_Ec->FGFR4_Kinase Dimerization & Activation Cys552 Cys552 Residue (Unique Selectivity Filter) FGFR4_Kinase->Cys552 Signaling Downstream Signaling (FRS2, ERK1/2, STAT3) FGFR4_Kinase->Signaling Phosphorylation Inhibitor Aminopyrimidine Inhibitor (e.g., Roblitinib/Fisogatinib) Inhibitor->Cys552 Covalent Bonding (Acrylamide Warhead) Inhibitor->Signaling Blocks Effect Hepatocyte Proliferation (HCC Progression) Signaling->Effect

Caption: The FGF19-FGFR4 signaling axis and the critical intervention point at Cys552, where selective aminopyrimidines form a covalent bond to block downstream signaling.[2][4][5]

Comparative Analysis of Key Compounds[7][8]

When evaluating a new aminopyrimidine candidate, benchmark its performance against established clinical candidates.

FeatureRoblitinib (FGF401) Fisogatinib (BLU-554) Erdafitinib (Pan-FGFR)
Scaffold Class Pyridopyrimidinone (Aminopyrimidine-related)Anilinoquinazoline (Aminopyrimidine-related)Quinoxaline derivative
Binding Mode Reversible Covalent (Cys552)Irreversible Covalent (Cys552)Reversible (ATP Competitive)
FGFR4 IC50 ~1.9 nM< 10 nM~1–5 nM
Selectivity (vs FGFR1-3) > 1000-fold> 100-foldNon-selective (inhibits all)
Key Structural Feature Electron-deficient acrylamide tuned for reversibilityTailored acrylamide for permanent bondingLacks Cys-targeting warhead
Clinical Status Phase II (Discontinued/Strategic)Phase I/IIApproved (Urothelial Carcinoma)

Expert Insight: Note the distinction between reversible covalent (Roblitinib) and irreversible covalent (Fisogatinib). Reversible covalent inhibitors can mitigate potential immunogenicity risks associated with permanent protein adducts, a crucial consideration during lead optimization.

Experimental Protocols for Selectivity Evaluation

To rigorously validate selectivity, you must employ a "Self-Validating" screening cascade. Do not rely on a single assay type.

Phase 1: Biochemical Selectivity (The "Intrinsic" Check)

Objective: Determine the


 ratio between FGFR4 and FGFR1/2/3 in a cell-free system.
Method:  Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or ADP-Glo.

Protocol:

  • Enzyme Preparation: Use recombinant human FGFR1, FGFR2, FGFR3, and FGFR4 kinase domains.

  • Substrate: Use a generic peptide substrate (e.g., Poly (Glu, Tyr) 4:1) or a specific FGFR substrate peptide.

  • Reaction Mix:

    • Kinase Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.

    • Critical Step: Add DTT (2 mM) carefully. Causality: Covalent inhibitors require reduced Cysteines to react. However, excess DTT can sometimes quench specific warheads (like maleimides), though acrylamides are generally stable. Ensure consistent DTT concentration across all wells.

  • Incubation:

    • Pre-incubate compound with enzyme for 30–60 minutes before adding ATP.

    • Causality: Covalent binding is time-dependent. Without pre-incubation, you are measuring competitive inhibition (Ki) rather than covalent inactivation (

      
      ), potentially underestimating potency.
      
  • ATP Start: Add ATP at

    
     concentration for each specific kinase isoform to ensure fair comparison.
    
  • Detection: Add detection reagent (e.g., ADP-Glo reagent) and read luminescence.[6]

Success Criteria: A selectivity ratio (


) of >100 is the industry standard for a "selective" designation.
Phase 2: Cellular Selectivity (The "Physiological" Check)

Objective: Confirm that biochemical selectivity translates to complex cellular environments. Cell Lines:

  • Positive Control (FGFR4 dependent): Hep3B or HuH-7 (High FGF19 expression).

  • Negative Control (FGFR1/2/3 dependent): Kato III (FGFR2 amplified) or RT-112 (FGFR3 overexpression).

Protocol (Western Blotting):

  • Seeding: Seed Hep3B cells in 6-well plates (

    
     cells/well) in DMEM + 10% FBS.
    
  • Starvation: Serum-starve cells overnight to reduce basal phosphorylation noise.

  • Treatment:

    • Treat with serial dilutions of the aminopyrimidine inhibitor (1 nM – 10 µM) for 2 hours .

    • Stimulate with FGF19 (100 ng/mL) for the final 15 minutes of treatment.

  • Lysis: Lyse in RIPA buffer supplemented with protease/phosphatase inhibitors.

  • Detection Targets:

    • Primary: p-FGFR4 (Tyr642).

    • Downstream: p-FRS2 (Tyr436), p-ERK1/2 (Thr202/Tyr204).

    • Loading Control: Total FGFR4, GAPDH/Actin.

  • Analysis:

    • Quantify bands using densitometry.

    • Calculate cellular

      
       for p-FGFR4 inhibition.
      

Expert Insight (Self-Validation): If you see inhibition of p-ERK in Hep3B cells but no inhibition of p-ERK in Kato III cells (driven by FGFR2) at the same concentration, you have validated cellular selectivity.

Visualizing the Screening Workflow

The following diagram outlines the logical flow of experiments required to validate a lead compound.

Screening_Cascade Start Aminopyrimidine Library Step1 Biochemical Assay (ADP-Glo / TR-FRET) +Pre-incubation Start->Step1 Decision1 IC50 < 10nM? Selectivity > 50x? Step1->Decision1 Step2 Cellular Profiling Hep3B (FGFR4) vs Kato III (FGFR2) Decision1->Step2 Yes Discard Discard / Optimize Decision1->Discard No Decision2 Specific p-FGFR4 Inhibition? Step2->Decision2 Step3 Kinome Scan (400+ Kinases) Decision2->Step3 Yes Decision2->Discard No Step4 In Vivo Xenograft (Hep3B Model) Step3->Step4 Clean Profile

Caption: The strategic screening cascade for FGFR4 inhibitors, filtering compounds from biochemical potency to in vivo efficacy.

Data Interpretation & Pitfalls

The "Selectivity Window"

When analyzing your data, calculate the Selectivity Window (SW) :



  • SW < 10: High risk of off-target toxicity.

  • SW > 50: Acceptable for lead compounds.

  • SW > 100: Ideal for clinical candidates (minimizes hyperphosphatemia risk).

Common Pitfalls
  • Ignoring Time-Dependence: Covalent inhibitors often show "time-dependent inhibition." If you run a standard assay without pre-incubation, you might classify a potent covalent inhibitor as weak. Always report

    
     if possible.
    
  • Assay Interference: Aminopyrimidines can be fluorescent. Ensure your TR-FRET or FP assays include background correction for compound autofluorescence.

  • Bile Acid Monitoring: In in vivo studies, effective FGFR4 inhibition must increase CYP7A1 expression and bile acid synthesis (due to blockade of the FGF19 negative feedback loop). If you see tumor reduction but no change in bile acids, your compound may be acting via an off-target mechanism.

References

  • Hagel, M., et al. (2015). "First Selective Small Molecule Inhibitor of FGFR4 for the Treatment of Hepatocellular Carcinomas with an Activated FGFR4 Signaling Pathway." Cancer Discovery. Link

  • Kim, R. D., et al. (2019).[7] "First-in-Human Phase I Study of Fisogatinib (BLU-554) Validates Aberrant FGF19 Signaling as a Driver Event in Hepatocellular Carcinoma."[7] Cancer Discovery. Link

  • Weiss, A., et al. (2019). "Preclinical Development of U3-1784, a Novel FGFR4 Antibody Against Cancer, and Avoidance of Its On-target Toxicity." Molecular Cancer Therapeutics.[8] Link

  • Promega Corporation. "FGFR4 Kinase Assay Protocol (ADP-Glo)." Promega Technical Manual. Link

  • Fairlie, W. D., et al. (2024). "Development of Highly Potent and Selective Covalent FGFR4 Inhibitors Based on SNAr Electrophiles." Journal of Medicinal Chemistry. Link

Sources

Validation

A Researcher's Guide to Comparative Docking of Pyrimidine Derivatives: Methodologies and Target Insights

In the landscape of modern drug discovery, the pyrimidine scaffold stands out as a "privileged structure," forming the core of numerous approved drugs, particularly in oncology and infectious diseases.[1][2] Its versatil...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the pyrimidine scaffold stands out as a "privileged structure," forming the core of numerous approved drugs, particularly in oncology and infectious diseases.[1][2] Its versatility allows for diverse chemical modifications, leading to a vast chemical space of derivatives with the potential to modulate a wide array of biological targets. Molecular docking, a cornerstone of computational drug design, offers a powerful lens to rationally prioritize and design these derivatives by predicting their binding modes and affinities to specific protein targets.

This guide provides an in-depth comparison of docking studies involving pyrimidine derivatives against two clinically relevant protein targets: Epidermal Growth Factor Receptor (EGFR), a key player in oncology, and Dihydrofolate Reductase (DHFR), a validated target for antimicrobial agents. We will delve into the practical aspects of setting up, running, and interpreting these computational experiments, supported by experimental data to bridge the gap between in silico predictions and biological reality.

The Significance of Pyrimidine Derivatives in Medicinal Chemistry

Pyrimidines are heterocyclic aromatic compounds containing two nitrogen atoms at positions 1 and 3 of a six-membered ring. This core structure is a fundamental component of nucleic acids (cytosine, thymine, and uracil) and is prevalent in a multitude of bioactive molecules.[3] Their ability to act as hydrogen bond donors and acceptors, coupled with the potential for substitution at various positions, makes them ideal for interacting with the active sites of proteins.[1][4] Consequently, pyrimidine derivatives have been successfully developed as anticancer, antiviral, antimicrobial, anti-inflammatory, and antidiabetic agents.[5][6][7]

Core Principles of Molecular Docking

Molecular docking is a computational method that predicts the preferred orientation of one molecule (the ligand, e.g., a pyrimidine derivative) when bound to a second (the receptor, e.g., a target protein) to form a stable complex. The primary goals are to predict the binding mode and to estimate the binding affinity, typically expressed as a scoring function. A lower docking score generally indicates a more favorable binding interaction.

The process involves two main steps:

  • Sampling: Exploring the conformational space of the ligand within the protein's active site.

  • Scoring: Evaluating the "goodness" of each conformation using a scoring function that approximates the binding free energy.

The choice of docking software and scoring function is critical and can influence the outcome of the study. Popular software includes AutoDock, Surflex-Dock, and Molecular Operating Environment (MOE).[8][9][10]

Comparative Docking Study 1: Pyrimidine Derivatives as EGFR Inhibitors

The Epidermal Growth Factor Receptor (EGFR) is a tyrosine kinase that plays a crucial role in cell proliferation and signaling pathways.[2][11] Its overexpression or mutation is a hallmark of many cancers, making it a prime target for anticancer drug development.[12][13] Several FDA-approved EGFR inhibitors, such as gefitinib and erlotinib, feature a quinazoline core, a close analog of the pyrimidine scaffold.[11] This has spurred extensive research into pyrimidine-based EGFR inhibitors.[7][12]

Experimental Workflow: Docking Pyrimidine Derivatives to EGFR

The following diagram outlines a typical workflow for a comparative docking study of pyrimidine derivatives against EGFR.

G cluster_prep Preparation cluster_docking Docking cluster_analysis Analysis PDB 1. Obtain EGFR Crystal Structure (e.g., PDB ID: 1M17) PrepProt 2. Prepare Protein: - Remove water & ligands - Add hydrogens - Assign charges PDB->PrepProt Grid 4. Define Binding Site (Grid Box Generation) PrepProt->Grid Ligands 3. Prepare Pyrimidine Ligands: - 2D to 3D conversion - Energy minimization Ligands->Grid Dock 5. Run Docking Simulation (e.g., AutoDock Vina) Grid->Dock Scores 6. Analyze Docking Scores & Binding Poses Dock->Scores Validation 7. Correlate with Experimental Data (e.g., IC50 values) Scores->Validation SAR 8. Structure-Activity Relationship (SAR) Analysis Validation->SAR G cluster_protein Protein Active Site cluster_ligand Pyrimidine Derivative Met199 MET199 Tyr158 TYR158 Gly96 GLY96 Thr196 THR196 Pyrimidine_Ring Pyrimidine Core Pyrimidine_Ring->Met199 Hydrophobic Pyrimidine_Ring->Tyr158 Hydrophobic Amide_Group Amide Group Amide_Group->Gly96 H-Bond Amine_Group Amine Group Amine_Group->Thr196 H-Bond

Caption: Key interactions of a pyrimidine derivative in a protein active site.

Correlation with Experimental Data

A successful docking study should demonstrate a good correlation between the predicted binding affinities (docking scores) and experimentally determined biological activities, such as the Minimum Inhibitory Concentration (MIC) for antibacterial compounds. For instance, a study on novel pyrimidine derivatives found that compound 7c, which exhibited potent antibacterial activity with a low MIC value, also showed favorable interactions with the active site of DHFR in docking simulations. [14]This consistency between in silico and in vitro results strengthens the validity of the computational model and its predictive power for designing new, more potent inhibitors.

Conclusion and Future Perspectives

Comparative docking studies are an indispensable tool in the rational design of novel pyrimidine derivatives for a multitude of therapeutic targets. By systematically evaluating the binding of different derivatives to a target protein, researchers can gain valuable insights into the structure-activity relationships that govern their biological effects. The case studies of EGFR and DHFR presented here highlight the power of this approach in both oncology and infectious disease research.

As computational power increases and docking algorithms become more sophisticated, the accuracy and predictive power of these methods will continue to improve. The integration of molecular docking with other computational techniques, such as molecular dynamics simulations and quantitative structure-activity relationship (QSAR) modeling, will further enhance our ability to design and optimize the next generation of pyrimidine-based therapeutics. [4][13][15]

References
  • Molecular Docking and Three‐Dimensional Quantitative Structure–Activity Relationships for Antitubercular Pyrimidine Derivatives. (2021). Taylor & Francis Online. [Link]

  • Synthesis and Molecular Docking Study of Novel Pyrimidine Derivatives against COVID-19. (2023). MDPI. [Link]

  • An outlook of docking analysis and structure-activity relationship of pyrimidine-based analogues as EGFR inhibitors against non-small cell lung cancer (NSCLC). (2023). Taylor & Francis Online. [Link]

  • Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. (2023). Royal Society of Chemistry. [Link]

  • Novel pyrimidine derivatives: Synthesis, Molecular Docking Studies, and structure activity relationship. (2023). ResearchGate. [Link]

  • Molecular Docking, Synthesis and Anti-diabetic Studies of Pyrimidine Derivatives. (2024). Remedy Publications LLC. [Link]

  • Structure-Activity Relationship of Novel Pyrimidine Derivatives with Potent Inhibitory Activities against Mycobacterium tuberculosis. (2023). PubMed. [Link]

  • Design and evaluation of pyrimidine derivatives as potent inhibitors of ABCG2, a breast cancer resistance protein. (2022). Springer. [Link]

  • In Silico Molecular Docking, Scaffold Hopping, and PASS Prediction of Designed Pyrimidine-Based Analogues Their Synthesis and Biological Evaluation. (2024). Progress in Chemical and Biochemical Research. [Link]

  • Synthesis and molecular docking studies of novel pyrimidine derivatives as potential antibacterial agents. (2020). PubMed. [Link]

  • Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. (2023). ACS Omega. [Link]

  • Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. (2021). Elsevier. [Link]

  • Synthesis, Molecular Docking, and Pharmacological Evaluations of Novel Pyrimidine Derivatives. (2024). PubMed. [Link]

  • Synthesis and Molecular Docking Study of Novel Pyrimidine Derivatives against COVID-19. (2023). Semantic Scholar. [Link]

  • Design, Synthesis, Molecular Docking, and ADME-Tox Investigations of Imidazo[1,2-a]Pyrimidines Derivatives as Antimicrobial Agents. (2024). MDPI. [Link]

  • Synthesis and molecular docking of pyrimidine derivatives as antibacterial agents. (2024). ResearchGate. [Link]

  • A Combined QSAR and Molecular Docking Approach for Identifying Pyrimidine Derivatives as Penicillin Binding Protein Inhibitors. (2022). Bentham Science. [Link]

  • Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024). ResearchGate. [Link]

  • 3D-QSAR and Molecular Docking Studies of Pyrimidine-based EGFR Inhibitors. (2024). Bentham Science. [Link]

  • Pharmacological Evaluation and Molecular Docking of Novel Synthesized Pyrazolopyrimidine Derivatives. (2023). Preprints.org. [Link]

  • Pyrrolopyrimidine Derivatives as Novel Inhibitors of Multidrug Resistance-Associated Protein 1 (MRP1, ABCC1). (2016). ACS Publications. [Link]

  • Biological evaluation, docking studies, and in silico ADME prediction of some pyrimidine and pyridine derivatives as potential EGFRWT and EGFRT790M inhibitors. (2022). Taylor & Francis Online. [Link]

  • Molecular docking analysis of selected pyrimidine derivatives with human cyclin-dependent kinase 2. (2021). PMC. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.